4-(Chloromethoxy)-1-methyl-2-nitrobenzene

Core Science & Biosynthesis

4-(Chloromethoxy)-1-methyl-2-nitrobenzene: A Comprehensive Technical Guide on Reactivity, Synthesis, and Applications

Executive Summary

In the realm of advanced organic synthesis and drug development, bifunctional building blocks are critical for assembling complex molecular architectures. 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CAS: 1697496-27-7) is a highly reactive, specialized α -chloro ether. It serves a dual purpose: acting as a potent electrophilic alkylating agent via its chloromethoxy group, while providing a reducible nitroarene moiety for downstream functionalization. As a Senior Application Scientist, I have structured this guide to unpack the mechanistic causality, synthetic protocols, and safety paradigms required to effectively leverage this compound in medicinal chemistry.

Chemical Identity & Physicochemical Properties

Understanding the baseline physicochemical properties of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene is the first step in predicting its behavior in solution and its pharmacokinetic potential as a structural moiety[1].

Property	Value
Chemical Name	4-(Chloromethoxy)-1-methyl-2-nitrobenzene
CAS Registry Number	1697496-27-7
Molecular Formula	C₈H₈ClNO₃
Molecular Weight	201.61 g/mol
SMILES String	O=N(=O)C1=CC(OCCl)=CC=C1C
LogP (Predicted)	2.478
Topological Polar Surface Area (TPSA)	52.37 Ų
Hydrogen Bond Acceptors / Donors	3 / 0
Storage Conditions	Sealed in dry, 2-8°C, inert atmosphere

Mechanistic Chemistry & Reactivity Profile

The defining structural feature of 4-(chloromethoxy)-1-methyl-2-nitrobenzene is the α -chloro ether group. Aliphatic chloromethyl ethers, such as chloromethyl methyl ether (CMME), typically undergo rapid nucleophilic substitution via an SN​1 pathway, driven by the formation of a highly stable oxocarbenium ion intermediate[2].

However, the electronic landscape of an aryl chloromethyl ether alters this mechanism. The oxygen atom is conjugated with the electron-withdrawing 2-nitro-4-methylphenyl ring. The strongly electron-withdrawing nitro group at the ortho position relative to the methyl group (and meta to the ether linkage) pulls electron density away from the ether oxygen. Consequently, the oxygen's lone pairs are less available to stabilize an incipient aryloxycarbenium ion ( [Ar−O=CH2​]+ ).

The Causality of Reactivity: Because the SN​1 pathway is electronically disfavored, 4-(chloromethoxy)-1-methyl-2-nitrobenzene reacts predominantly via an SN​2 mechanism [3]. The highly polarized C-Cl bond is directly attacked by incoming nucleophiles (such as amines, thiols, or alkoxides). The transition state is stabilized, and the reaction proceeds rapidly, extruding the chloride ion as the leaving group to form the alkylated product.

Reaction mechanism of 4-(chloromethoxy)-1-methyl-2-nitrobenzene highlighting the favored SN2 pathway.

Self-Validating Synthesis Protocol

The synthesis of 4-(chloromethoxy)-1-methyl-2-nitrobenzene relies on the selective mono-alkylation of its parent phenol, 4-methyl-3-nitrophenol (4-hydroxy-2-nitrotoluene). To ensure a self-validating system, the protocol below utilizes differential leaving group kinetics to prevent over-alkylation.

Experimental Methodology

Reagents: 4-methyl-3-nitrophenol (1.0 eq), Bromochloromethane (10.0 eq), Anhydrous Potassium Carbonate ( K2​CO3​ , 2.0 eq), Anhydrous DMF.

• Activation (Deprotonation): Dissolve 4-methyl-3-nitrophenol in anhydrous DMF under an Argon atmosphere. Add finely powdered anhydrous K2​CO3​ .

  • Causality: K2​CO3​ deprotonates the phenol to generate the highly nucleophilic phenoxide anion. The use of an inert atmosphere prevents premature oxidation of the phenoxide.

• Alkylation (Electrophile Addition): Add a large molar excess (10 eq) of bromochloromethane at 0°C, then allow the mixture to warm to 20°C.

  • Causality: Bromide is a vastly superior leaving group compared to chloride. The phenoxide selectively attacks the brominated carbon. The massive excess of bromochloromethane acts as a statistical barrier, preventing the newly formed chloromethyl ether from reacting with a second phenoxide molecule (which would yield an unwanted bis(aryloxy)methane byproduct).

• In-Process Validation: Monitor the reaction via TLC (Hexanes:EtOAc 4:1). The disappearance of the bright yellow phenoxide spot indicates completion.

• Quench & Extraction: Dilute the mixture with diethyl ether and wash extensively with ice-cold water (3x) and cold brine.

  • Causality: Diethyl ether is chosen over ethyl acetate to minimize DMF carryover. Cold water is critical; α -chloro ethers are highly moisture-sensitive and will hydrolyze back to the phenol and formaldehyde if exposed to warm aqueous conditions.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure at a temperature strictly below 30°C .

  • Causality: Concentrating at elevated temperatures induces thermal decomposition and polymerization of the reactive chloromethyl ether.

Step-by-step synthesis workflow for 4-(chloromethoxy)-1-methyl-2-nitrobenzene.

Applications in Advanced Drug Development

In medicinal chemistry, 4-(chloromethoxy)-1-methyl-2-nitrobenzene is utilized as a bifunctional linker and protecting group.

• N-Alkylation of Pharmacophores: It is an excellent reagent for the N-alkylation of indoles, pyrroles, and imidazoles. The chloromethyl group reacts rapidly with deprotonated nitrogen heterocycles, installing a (4-methyl-3-nitrophenoxy)methyl moiety.

• Downstream Transformations: Once attached to a target molecule, the nitro group serves as a masked amine. Using mild reduction conditions (e.g., SnCl2​ in ethanol, or Pd/C with H2​ ), the nitro group is reduced to an aniline. This newly revealed primary amine can then be subjected to Buchwald-Hartwig cross-coupling or amide bond formation, allowing researchers to build complex, multi-targeted Active Pharmaceutical Ingredients (APIs).

Safety, Handling, & Toxicological Grounding

The handling of 4-(chloromethoxy)-1-methyl-2-nitrobenzene requires rigorous safety protocols due to its structural classification.

• Carcinogenicity: α -chloro ethers, most notably chloromethyl methyl ether (CMME) and bis(chloromethyl) ether (BCME), are classified as Group 1 known human carcinogens by the IARC and the EPA[4]. They act as direct DNA alkylating agents. While the bulky aryl group of 4-(chloromethoxy)-1-methyl-2-nitrobenzene reduces its volatility compared to CMME, it operates via an identical genotoxic mechanism of action[4]. It must be handled exclusively in a Class II fume hood using double nitrile gloves and localized exhaust ventilation.

• Hydrolysis Hazards: In the presence of ambient moisture, the compound rapidly hydrolyzes to yield hydrogen chloride (HCl) gas, formaldehyde (a known carcinogen), and 4-methyl-3-nitrophenol[2]. Storage must be strictly maintained under an inert atmosphere (Argon or Nitrogen) at 2-8°C[1].

References

• ChemScene. "1697496-27-7 | 4-(Chloromethoxy)-1-methyl-2-nitrobenzene". ChemScene Catalog. 1

• Benchchem. "An In-depth Technical Guide to the Synthesis and Reaction Mechanism of Chloromethyl Methyl Ether". Benchchem Technical Resources. 2

• National Institutes of Health (NIH). "BIS(CHLOROMETHYL) ETHER AND CHLOROMETHYL METHYL ETHER - Chemical Agents and Related Occupations". NCBI Bookshelf. 4

• Organic Syntheses. "p-CHLOROPHENOXYMETHYL CHLORIDE". Organic Syntheses Procedure. 3

Sources

• 1. chemscene.com [chemscene.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. BIS(CHLOROMETHYL) ETHER AND CHLOROMETHYL METHYL ETHER - Chemical Agents and Related Occupations - NCBI Bookshelf [ncbi.nlm.nih.gov]

4-(Chloromethoxy)-1-methyl-2-nitrobenzene: A Comprehensive Technical Guide on Reactivity, Linker Applications, and Experimental Protocols

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Finalizing Workflow Visualizations

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I'm now integrating TPSA data (52.37 Ų) for solubility predictions, essential for experimental design. Furthermore, I've outlined the SN1/SN2 reactivity of the alpha-halo ether. The resonance-stabilized oxocarbenium formation and nitro group's electron-withdrawing effect have been documented. Finally, the alkylation protocol details are now added.

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Executive Summary

In advanced medicinal chemistry and drug development, the precise control of molecular architecture relies heavily on orthogonal protecting groups and tunable linker technologies. 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CAS: 1697496-27-7) is a highly specialized α-halo ether that serves as a powerful electrophilic alkylating agent.

As a Senior Application Scientist, I have designed this whitepaper to bridge the gap between theoretical reactivity and benchtop execution. This guide dissects the physicochemical properties—specifically focusing on its molecular weight and structural dynamics—while providing a self-validating experimental workflow for its application in complex syntheses.

Physicochemical Profiling & Structural Dynamics

Accurate stoichiometric calculations and predictive solubility modeling require precise physicochemical data. The molecular weight of 4-(chloromethoxy)-1-methyl-2-nitrobenzene is exactly 201.61 g/mol , a critical parameter when calculating equivalents for moisture-sensitive alkylation reactions.

Below is a consolidated table of its core quantitative properties:

Property	Value	Scientific Implication
Chemical Name	4-(Chloromethoxy)-1-methyl-2-nitrobenzene	Defines the substitution pattern (aryloxymethyl chloride).
CAS Number	1697496-27-7	Unique registry identifier for procurement .
Molecular Formula	C₈H₈ClNO₃	Used for exact mass and isotopic distribution modeling.
Molecular Weight	201.61 g/mol	Essential for precise stoichiometric scaling in synthesis.
Topological Polar Surface Area	52.37 Ų	Indicates moderate polarity, predicting high solubility in DCM/DMF.
LogP	2.48	Lipophilic nature; facilitates extraction into organic phases during workup.
SMILES	O=N(=O)C1=CC(OCCl)=CC=C1C	Computational handle for in silico docking and reactivity modeling.

Mechanistic Reactivity: The Aryloxymethyl Electrophile

To utilize this reagent effectively, one must understand the causality behind its reactivity. 4-(Chloromethoxy)-1-methyl-2-nitrobenzene is an α-halo ether .

The Causality of Reactivity: When the chloride leaving group departs, the lone pair of electrons on the adjacent ether oxygen stabilizes the developing positive charge, forming a highly reactive, resonance-stabilized oxocarbenium ion . This makes the compound an exceptionally potent electrophile, capable of rapidly alkylating alcohols, phenols, and amines .

Electronic Tuning via the Aromatic Ring: Unlike standard methoxymethyl (MOM) chloride, this reagent features a 4-methyl-3-nitrophenyl moiety. The strongly electron-withdrawing nitro group pulls electron density away from the ether oxygen.

• Effect: This slightly destabilizes the oxocarbenium transition state compared to MOM-Cl, requiring slightly stronger base catalysis.

• Benefit: The resulting aryloxymethyl ether product is significantly more stable against mild acidic hydrolysis than standard MOM ethers, providing an orthogonal protecting group that survives conditions where other acetals would cleave .

Experimental Workflow: Nucleophilic Substitution Protocol

The following is a self-validating, step-by-step protocol for the protection of a primary alcohol (R-OH) using 4-(chloromethoxy)-1-methyl-2-nitrobenzene. Every step is designed with inherent causality to prevent failure modes.

Step-by-Step Methodology

Step 1: Substrate Preparation (Anhydrous Conditions)

• Action: Dissolve the target alcohol (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration. Purge the flask with Argon.

• Causality: α-Halo ethers are extremely sensitive to moisture. The presence of water will rapidly hydrolyze the reagent into 4-methyl-3-nitrophenol and formaldehyde, destroying the electrophile.

Step 2: Base Addition

• Action: Add N,N-Diisopropylethylamine (DIPEA) (1.5 eq) to the solution.

• Causality: Alkylation generates one equivalent of HCl. DIPEA is a sterically hindered, non-nucleophilic base that scavenges the acid without competing with the alcohol for the electrophile.

Step 3: Alkylating Agent Addition

• Action: Cool the reaction mixture to 0°C using an ice bath. Add 4-(chloromethoxy)-1-methyl-2-nitrobenzene (1.2 eq) dropwise over 10 minutes.

• Causality: The reaction is exothermic. Cooling prevents thermal degradation of the oxocarbenium intermediate and suppresses unwanted side reactions (e.g., polymerization or dialkylation of sensitive substrates).

Step 4: Reaction Monitoring & Self-Validation

• Action: Stir for 2 hours, allowing the reaction to warm to room temperature. Monitor via LC-MS (ESI+).

• Validation Checkpoint (Crucial): A successful reaction will show a mass shift of +165.15 Da relative to the starting alcohol. If the reaction fails, check the LC-MS for a peak at m/z 152.13 [M-H]⁻ in negative ion mode. This corresponds to 4-methyl-3-nitrophenol, confirming that your reagent was compromised by moisture.

Step 5: Quenching and Workup

• Action: Quench the reaction by adding saturated aqueous NH₄Cl. Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Causality: The mildly acidic NH₄Cl neutralizes the DIPEA and safely destroys any residual, unreacted chloromethyl ether before human exposure during the workup phase.

Step-by-step nucleophilic substitution workflow using 4-(chloromethoxy)-1-methyl-2-nitrobenzene.

Applications in Advanced Drug Development

Beyond simple protection, the structural properties of 4-(chloromethoxy)-1-methyl-2-nitrobenzene make it highly valuable in modern drug development:

• Orthogonal Protecting Groups in Peptide/Carbohydrate Synthesis: Because the aryloxymethyl ether is more robust than standard aliphatic acetals, it can survive the acidic removal of Boc groups or the hydrogenolysis of benzyl ethers.

• Stimuli-Responsive Linkers (Self-Immolation): The presence of the nitro group provides a unique chemical trigger. In targeted drug delivery (e.g., Antibody-Drug Conjugates or PROTACs), the nitro group can be selectively reduced to an aniline via endogenous reductases or mild chemical reagents (like SnCl₂). This reduction drastically alters the electronic landscape of the aromatic ring, potentially triggering a self-immolative cascade that releases the active payload.

Synthetic strategy utilizing the aryloxymethyl protecting group in multi-step synthesis.

Handling, Stability, and Safety Protocols

As a Senior Application Scientist, I must emphasize the severe safety profile of this class of compounds.

• Toxicity: Like all α-halo ethers (e.g., MOM-Cl, BOM-Cl), 4-(chloromethoxy)-1-methyl-2-nitrobenzene is a potent alkylating agent and should be treated as a suspected human carcinogen .

• Handling: All manipulations must be performed inside a certified chemical fume hood using heavy-duty nitrile or butyl rubber gloves.

• Waste Quenching: Never dispose of unreacted chloromethyl ethers directly into organic waste. All contaminated glassware and residual reagents must be quenched with a mixture of aqueous ammonia and methanol (or a strong aqueous base) to fully hydrolyze the reactive C-Cl bond prior to disposal.

References

• National Institutes of Health (NIH) / PMC. "Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities." Molecules. Available at:[Link]

• Journal of Medicinal Chemistry (ACS Publications). "Novel Nonnucleoside Inhibitors of HIV-1 Reverse Transcriptase. 8. 8-Aryloxymethyl- and 8-Arylthiomethyldipyridodiazepinones." J. Med. Chem. Available at:[Link]

Solubility Profiling of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene: A Technical Guide for Anhydrous Workflows

Executive Summary

In drug development and advanced organic synthesis, the accurate determination of a reagent's solubility is foundational to scalable process chemistry. 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CAS: 1697496-27-7) is a specialized chemical intermediate characterized by its highly reactive chloromethyl ether moiety[1].

As a Senior Application Scientist, I frequently observe a critical failure mode in early-stage solubility profiling: the application of standard, protic solvent screens to moisture-sensitive alkylating agents. Because chloromethyl ethers are highly susceptible to solvolysis[2], traditional solubility assays (e.g., shake-flask methods followed by reversed-phase HPLC) often measure the solubility of the degradant rather than the intact parent molecule. This whitepaper establishes a self-validating, anhydrous framework for determining the true solubility of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene in organic solvents, utilizing quantitative NMR (qNMR) to simultaneously verify concentration and structural integrity.

Physicochemical Profiling & The Solvolysis Challenge

To predict solubility, we must first analyze the molecule's physicochemical properties and functional group reactivity:

• Molecular Weight: 201.61 g/mol

• LogP: ~2.48 (indicating moderate lipophilicity)[1]

• Topological Polar Surface Area (TPSA): 52.37 Ų[1]

• Key Functional Groups: A lipophilic toluene core, a polar electron-withdrawing nitro group, and a highly reactive chloromethoxy group (-O-CH₂-Cl).

The Causality of Solvent Incompatibility: The chloromethoxy group is a potent electrophile. In the presence of protic or nucleophilic solvents (such as water, methanol, or ethanol), the molecule undergoes rapid solvolysis. The lone pairs on the solvent oxygen attack the electrophilic carbon of the chloromethyl group, displacing the chloride ion. This hydrolysis pathway rapidly degrades the compound into 4-methyl-3-nitrophenol, hydrochloric acid (HCl), and formaldehyde[3]. Therefore, the fundamental rule for this compound is that all solubility assessments must be conducted in strictly anhydrous, non-nucleophilic aprotic solvents.

Solvent Selection Matrix

Based on the LogP of 2.48 and the requirement for aprotic conditions, the compound exhibits high solubility in moderately polar to non-polar organic solvents. The table below summarizes the optimal solvent choices for process chemistry, categorizing them by predicted solubility and chemical compatibility.

Solvent Category	Specific Solvent	Predicted Solubility	Chemical Compatibility & Rationale
Halogenated	Dichloromethane (DCM), Chloroform	High (>100 mg/mL)	Optimal: Non-nucleophilic, matches the polarity of the chloromethoxy and nitro groups perfectly.
Ethers	Tetrahydrofuran (THF), 2-MeTHF	High (>50 mg/mL)	Optimal: Excellent solvation of the aromatic core; must be strictly anhydrous (peroxide-free).
Aromatic	Toluene	Moderate to High	Good: Non-polar but highly compatible with the toluene core via π-π interactions.
Polar Aprotic	DMF, DMSO	High	Marginal: Soluble, but extended heating may trigger side reactions (e.g., Kornblum oxidation or Swern-like intermediates) with the chloromethyl group.
Alcohols	Methanol, Ethanol	Variable (Degradation)	Incompatible: Rapid solvolysis forming methoxy/ethoxy ethers and HCl[2].
Aqueous	Water, Buffers	Insoluble/Degrades	Incompatible: Rapid hydrolysis to formaldehyde and phenolic byproducts[3].

Logical Framework: Reactivity vs. Solvation

The choice of solvent directly dictates whether the system achieves stable solvation or undergoes rapid degradation. The logical relationship between solvent nucleophilicity and the stability of the chloromethoxy group is visualized below.

Logical relationship between solvent nucleophilicity and chloromethoxy stability.

Self-Validating Experimental Protocol: qNMR Solubility Determination

Because traditional HPLC methods often utilize aqueous/organic mobile phases that would degrade the sample on-column, Quantitative NMR (qNMR) is the gold standard for this compound[4]. qNMR acts as a self-validating system: it not only quantifies the dissolved concentration against an internal standard but simultaneously provides a structural fingerprint to prove the molecule has not degraded during the equilibration phase.

Step-by-Step Methodology

Phase 1: Preparation under Inert Atmosphere

• Standard Selection: Select a highly pure (>99.9%) internal standard that is fully soluble in the chosen solvent and possesses a distinct NMR resonance that will not overlap with the analyte (e.g., 1,3,5-Trimethoxybenzene or Maleic acid).

• Solvent Preparation: Dry the chosen deuterated solvent (e.g., CDCl₃, THF-d8, or Toluene-d8) over activated 3Å molecular sieves for 24 hours prior to use to ensure strictly anhydrous conditions.

• Sample Saturation: In a glovebox or under an argon stream, add an excess of solid 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (approx. 150 mg) to a 2 mL glass vial.

• Solvent Addition: Add exactly 1.00 mL of the anhydrous deuterated solvent containing a precisely known concentration of the internal standard.

Phase 2: Equilibration & Filtration 5. Thermostated Agitation: Seal the vial tightly and agitate at a constant temperature (typically 25.0 ± 0.1 °C) using a thermomixer for 24 hours. Causality: 24 hours ensures thermodynamic equilibrium is reached between the solid and the solvated state. 6. Filtration: Draw the suspension into a dry glass syringe and filter through a 0.22 µm hydrophobic PTFE syringe filter directly into a dry, argon-purged NMR tube. Causality: PTFE is used because it is chemically inert and hydrophobic, preventing the introduction of moisture or the adsorption of the analyte.

Phase 3: Data Acquisition 7. qNMR Acquisition: Acquire a ¹H-NMR spectrum. Ensure the relaxation delay (D1) is set to at least 5 times the longest longitudinal relaxation time (T1) of the protons being integrated (typically D1 ≥ 30 seconds) to ensure full signal recovery and accurate quantitation[4].

Workflow for anhydrous solubility determination using quantitative NMR (qNMR).

Data Processing & Integrity Validation

The true power of this protocol lies in data interpretation. Before calculating the concentration, the scientist must validate the structural integrity of the dissolved compound.

Integrity Check: Inspect the NMR spectrum for the presence of a sharp singlet near ~9.6 ppm (free formaldehyde) or shifts in the aromatic region indicating phenolic degradation. If these peaks are absent, the system is validated, and the solubility data is reliable.

Calculation: Calculate the solubility limit ( Canalyte​ ) using the integrated area of the analyte's chloromethoxy protons ( Ianalyte​ , ~5.5 ppm, 2H) against the internal standard ( Istandard​ ):

Canalyte​=(Nanalyte​Ianalyte​​)×(Istandard​Nstandard​​)×Cstandard​

(Where N represents the number of protons giving rise to the respective NMR signal).

By strictly adhering to anhydrous protocols and leveraging qNMR, researchers can confidently map the solubility profile of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene, ensuring downstream synthetic steps are executed with maximum yield and safety.

References

• Wikipedia Contributors. "Chloroalkyl ether." Wikipedia, The Free Encyclopedia.[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Chloroalkyl ether - Wikipedia [en.wikipedia.org]
• 3. BIS(CHLOROMETHYL)ETHER | 542-88-1 [chemicalbook.com]
• 4. 2-Chlorothiazole-5-carbonitrile | 51640-36-9 | Benchchem [benchchem.com]

Safety, Handling, and Application Protocols for 4-(Chloromethoxy)-1-methyl-2-nitrobenzene

Executive Summary & Chemical Profiling

4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CAS: 1697496-27-7) is a highly reactive α -chloro ether utilized in advanced organic synthesis and drug development. Functioning primarily as a specialized alkylating agent and protecting group, its structural motif features a chloromethoxy group para to a methyl group and meta to a nitro group.

While highly effective for introducing functionalized ether linkages, the α -chloro ether moiety imparts extreme moisture sensitivity and significant toxicological hazards. Because of its structural homology to known human carcinogens like chloromethyl methyl ether (CMME), it demands rigorous engineering controls, specific personal protective equipment (PPE), and an uncompromising adherence to anhydrous handling techniques.

Quantitative Data Summary

The following table consolidates the critical physicochemical parameters required for experimental planning and risk assessment.

Property	Value
CAS Number	1697496-27-7
Molecular Formula	C₈H₈ClNO₃
Molecular Weight	201.61 g/mol
SMILES	O=N(=O)C1=CC(OCCl)=CC=C1C
LogP	2.478
Topological Polar Surface Area (TPSA)	52.37 Ų
Storage Requirements	Sealed in dry, inert atmosphere (Argon/N₂), 2-8°C

Data sourced from [2] and [1].

Mechanistic Causality of Reactivity and Hazards

To handle 4-(Chloromethoxy)-1-methyl-2-nitrobenzene safely, researchers must understand the causality behind its reactivity. The extreme electrophilicity of this compound stems directly from the α -chloro ether linkage (-O-CH₂-Cl).

• Ionization and the Oxocarbenium Ion: The carbon-chlorine bond is highly labile. It undergoes spontaneous heterolytic cleavage, driven by the resonance stabilization provided by the adjacent oxygen atom's lone pair. This forms a highly reactive oxocarbenium ion intermediate () [3].

• Autocatalytic Hydrolysis: In the presence of ambient moisture, water acts as a nucleophile, attacking the oxocarbenium ion to form a hemiacetal intermediate. This intermediate rapidly collapses, releasing hydrogen chloride (HCl) gas, formaldehyde, and 4-methyl-3-nitrophenol. The generated HCl lowers the pH, further catalyzing the decomposition of the remaining reagent in a violent autocatalytic loop.

• Toxicological Implications: Because it readily forms electrophilic species, it acts as a potent DNA alkylating agent. It must be handled as a suspected human carcinogen, mutagen, and severe lachrymator, mirroring the hazard profile of other regulated α -chloro ethers () [4].

Fig 1. Mechanistic pathways of oxocarbenium ion formation, protection, and hydrolysis.

Validated Experimental Protocols

Protocol A: Hydroxyl Protection Workflow

This protocol details the protection of a generic alcohol (R-OH) using 4-(Chloromethoxy)-1-methyl-2-nitrobenzene.

Causality of Experimental Choices: N,N-Diisopropylethylamine (DIPEA) is selected as the base. Its steric hindrance prevents it from acting as a competing nucleophile against the highly reactive oxocarbenium ion, while its basicity efficiently scavenges the HCl byproduct. The reaction is initiated at 0°C because the formation of the oxocarbenium ion is highly exothermic; thermal control prevents polymerization and rapid degradation.

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the flask with Argon for 15 minutes to establish a strictly anhydrous environment.

• Dissolution: Dissolve the substrate alcohol (1.0 eq) in anhydrous Dichloromethane (DCM) (approx. 0.1 M concentration) under Argon.

• Base Addition: Add anhydrous DIPEA (2.0 eq) via a dry, gas-tight syringe. Stir for 5 minutes at room temperature.

• Cooling: Cool the reaction mixture to 0°C using an ice-water bath.

• Reagent Addition: Slowly add 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (1.2 eq) dropwise via a gas-tight syringe.

• Reaction: Allow the mixture to slowly warm to room temperature and stir until Thin-Layer Chromatography (TLC) indicates complete consumption of the starting material.

• Self-Validating Quench: Quench the reaction by slowly adding saturated aqueous Sodium Bicarbonate (NaHCO₃). Validation Check: The complete cessation of CO₂ evolution (bubbling) confirms the total neutralization of residual HCl.

• Extraction: Separate the organic layer, extract the aqueous layer twice with DCM, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Fig 2. Schlenk line handling and quenching workflow for moisture-sensitive ethers.

Protocol B: Emergency Quenching and Disposal

Never dispose of unreacted α -chloro ethers directly into aqueous waste streams due to the risk of violent exothermic hydrolysis and toxic gas release.

Step-by-Step Methodology:

• Dilution: Inside a functioning fume hood, dilute the residual reagent in a large volume of an inert, non-polar solvent (e.g., Toluene or Hexanes).

• Neutralization: Slowly add a 10% aqueous ammonia solution or saturated NaHCO₃ under vigorous stirring at 0°C. The ammonia reacts with the oxocarbenium ion to form stable, non-toxic water-soluble adducts while neutralizing the HCl.

• Self-Validating Disposal: Test the aqueous phase with pH paper. Validation Check: The pH must consistently read >7 before transferring the biphasic mixture to the appropriate hazardous waste container.

References

• Chloromethyl Methyl Ether Hazard Summary . New Jersey Department of Health. Available at:[Link] [4]

"reactivity of the chloromethoxy group in aromatic compounds"

Title : Reactivity of the Chloromethoxy Group in Aromatic Compounds: Mechanistic Insights and Synthetic Applications

Executive Summary

The chloromethoxy group ( −OCH2​Cl ) represents a highly versatile and reactive moiety in organic synthesis. When associated with aromatic systems—either as a substituent in aryl chloromethyl ethers or as an electrophilic reagent for the chloromethylation of aromatic rings—its chemical behavior is dictated by a delicate balance of anchimeric assistance and aromatic resonance. This technical guide provides an in-depth analysis of the mechanistic pathways ( SN​1 vs. SN​2 ) governing the chloromethoxy group, evaluates substituent effects, and standardizes self-validating experimental protocols for its application in advanced materials and drug development.

Electronic Architecture and Anchimeric Assistance

In aryl chloromethyl ethers ( Ar−O−CH2​Cl ), the reactivity of the carbon-chlorine bond is profoundly influenced by the adjacent oxygen atom. The lone pairs on the oxygen provide anchimeric assistance, stabilizing the developing positive charge on the carbon during the departure of the chloride ion. This leads to the formation of a highly reactive oxocarbenium intermediate ( Ar−O+=CH2​↔Ar−O−CH2+​ )[1].

However, the aromatic context introduces a competing electronic effect. Because the oxygen atom is directly attached to an aromatic ring, its lone pairs are partially delocalized into the aromatic π -system. This delocalization diminishes the oxygen's ability to stabilize the adjacent carbocation compared to purely aliphatic systems (e.g., chloromethyl methyl ether, MOM-Cl)[2]. Consequently, the reactivity of the chloromethoxy group in aromatic compounds is exquisitely sensitive to the electronic nature of other ring substituents.

The SN​1 vs. SN​2 Mechanistic Dichotomy

The nucleophilic substitution behavior of the chloromethoxy group is a classic example of a borderline mechanism, capable of shifting between unimolecular ( SN​1 ) and bimolecular ( SN​2 ) pathways based on the substrate and reaction conditions[1].

• SN​1 Pathway : Dominates when the aromatic ring bears electron-donating groups (EDGs) such as methoxy or alkyl substituents. EDGs enrich the electron density on the ether oxygen, enhancing its ability to stabilize the oxocarbenium ion. This pathway is further accelerated in polar, ionizing solvents[2].

• SN​2 Pathway : Favored when the aromatic ring contains electron-withdrawing groups (EWGs) like nitro or trifluoromethyl groups. EWGs pull electron density away from the oxygen, destabilizing the carbocation and forcing the reaction through a concerted bimolecular transition state. This pathway is highly dependent on the strength of the incoming nucleophile[3].

Mechanistic dichotomy of aryl chloromethyl ethers shifting between SN1 and SN2 pathways.

Chloromethylation of Aromatic Compounds

Beyond pre-formed aryl ethers, the chloromethoxy group is the active pharmacophore in reagents used for the chloromethylation of aromatic rings. Reagents such as 1,4-bis(chloromethoxy)butane (BCMB) act as potent electrophiles in Friedel-Crafts-type reactions[4].

Historically, bis(chloromethyl) ether (BCME) was utilized for this purpose; however, its extreme carcinogenicity necessitated the development of safer alternatives[5]. BCMB has emerged as a highly efficient, non-carcinogenic surrogate. In the presence of Lewis acids (e.g., SnCl4​ ) or Brønsted acids (e.g., concentrated H2​SO4​ ), BCMB generates a (halomethyl)tetrahydrofuranonium intermediate that attacks the electron-rich aromatic ring, successfully installing the chloromethyl group[4].

Quantitative Reactivity Profiles

To illustrate the electrophilic selectivity of chloromethoxy-based reagents, Table 1 summarizes the isomer distribution during the chloromethylation of various alkylbenzenes using BCMB catalyzed by SnCl4​ [4].

Table 1: Isomer Distribution in the Chloromethylation of Alkylbenzenes with 1,4-Bis(chloromethoxy)butane

Aromatic Substrate	Overall Yield (%)	Ortho Isomer (%)	Meta Isomer (%)	Para Isomer (%)
Toluene	53	43	5	52
Ethylbenzene	48	30	6	64
Isopropylbenzene	41	18	7	75
t-Butylbenzene	35	0	8	92

Data Interpretation: The reactivity profile demonstrates a clear steric effect. As the bulkiness of the alkyl substituent increases from methyl to t-butyl, ortho-substitution drops to zero, heavily favoring the less sterically hindered para-position[4].

Experimental Workflows and Protocols

The following protocols outline the synthesis and utilization of chloromethoxy compounds. Each step is designed as a self-validating system to ensure high yield and mechanistic fidelity.

Protocol A: Synthesis of Aryl Chloromethyl Ethers

Causality Check: Direct chloromethylation of phenols often leads to electrophilic aromatic substitution (ring alkylation) rather than O-alkylation. Therefore, a two-step sulfonate displacement method is required to selectively form the ether linkage[6].

• Preparation of Intermediate : React the appropriate sodium phenolate with an aqueous solution of sodium chloromethanesulfonate at 80°C for 4 hours to form sodium aryloxymethanesulfonate.

• Chlorination : Suspend the isolated sulfonate salt in anhydrous dichloromethane. At 0°C, add phosphorus pentachloride ( PCl5​ ) dropwise. Rationale: PCl5​ is selected because it efficiently converts the sulfonate group to the corresponding chloride while generating easily removable byproducts ( POCl3​ and SO2​ )[6].

• Isolation : Quench the reaction by pouring the mixture into ice water to neutralize excess PCl5​ . Extract with diethyl ether, wash the organic layer with 1 N NaOH to remove any unreacted phenolic impurities, dry over anhydrous MgSO4​ , and purify via reduced-pressure distillation.

Protocol B: Chloromethylation using 1,4-Bis(chloromethoxy)butane

Causality Check: Stannic chloride ( SnCl4​ ) is chosen as the Lewis acid catalyst over Zinc chloride ( ZnCl2​ ) due to its superior solubility in aromatic hydrocarbons. This prevents heterogeneous reaction mixtures and suppresses secondary condensation reactions that lead to unwanted diarylmethane byproducts[7].

• Setup : Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and an inert argon line.

• Reagent Mixing : Combine the aromatic substrate (0.5 mol) and SnCl4​ (0.1 mol) in the flask. Cool the mixture to 0°C using an ice bath.

• Electrophile Addition : Slowly add 1,4-bis(chloromethoxy)butane (0.1 mol) dropwise. Rationale: Dropwise addition controls the exothermic formation of the electrophilic complex and prevents localized overheating.

• Reaction Phase : Heat the mixture to 60–65°C and maintain for 3 hours to drive the electrophilic aromatic substitution to completion[4].

• Quenching & Purification : Cool the mixture to room temperature and quench with ice-cold water. Separate the organic layer, wash with saturated NaHCO3​ to neutralize residual acid, dry over Na2​SO4​ , and isolate the product via fractional distillation.

Step-by-step experimental workflow for the chloromethylation of aromatic compounds.

Applications in Drug Development and Materials Science

The unique reactivity profile of the chloromethoxy group makes it an invaluable tool across multiple scientific domains.

• Pharmaceutical Prodrugs : In drug development, the chloromethoxy group is frequently utilized to synthesize labile linkers. By attaching a chloromethyl ether to a heteroatom on an active pharmaceutical ingredient (API), developers create a prodrug that undergoes controlled enzymatic or chemical hydrolysis in vivo, releasing the API alongside formaldehyde.

• Advanced Materials : In materials science, chloromethylation via chloromethoxy reagents is the critical first step in synthesizing anion exchange membranes (AEMs). For example, poly(phthalazinone ether sulfone ketone) (PPESK) is chloromethylated using BCMB and concentrated sulfuric acid. The introduced chloromethyl groups are subsequently quaternized with amines to create highly conductive polymer matrices essential for modern fuel cell technologies[8].

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• Would you expect 4-chloromethoxybenzene and 4-chlorotrifluoromethylbenzene to be more, or less, reactive than chlorobenzene toward methoxide ion? Explain. , Vaia. 3

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• Aromatic Substitution. XXXVIII. Chloromethylation of Benzene and Alkylbenzenes with Bis(chloromethyl) Ether, 1,4-Bis(chloromethoxy)butane... , The Vespiary. 7

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An In-depth Technical Guide on the Electron-Withdrawing Effects of the Nitro Group in 4-(Chloromethoxy)-1-methyl-2-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

The nitro group is a powerful electron-withdrawing substituent that profoundly influences the chemical reactivity and properties of aromatic compounds. This guide provides a comprehensive analysis of the electron-withdrawing effects of the nitro group, with a specific focus on the molecule 4-(Chloromethoxy)-1-methyl-2-nitrobenzene. We will delve into the fundamental principles of inductive and resonance effects, their impact on the electron density distribution within the benzene ring, and the resulting consequences for chemical reactivity, particularly in the context of nucleophilic aromatic substitution. This document aims to equip researchers, scientists, and drug development professionals with a thorough understanding of these electronic effects, which are critical for rational molecular design and the synthesis of novel chemical entities.

Introduction: The Significance of Electron-Withdrawing Groups

In the realm of organic chemistry, particularly in the fields of medicinal chemistry and materials science, the ability to modulate the electronic properties of a molecule is paramount.[1][2] Electron-withdrawing groups (EWGs) are functional groups that pull electron density away from the molecular framework to which they are attached.[1] This perturbation of electron distribution significantly impacts a molecule's reactivity, acidity, basicity, and biological activity.[2][3] The nitro group (–NO₂) stands out as one of the most potent EWGs, a characteristic that has been extensively exploited in organic synthesis and the development of a wide array of functional molecules, including pharmaceuticals and explosives.[4][5][6]

The influence of an EWG like the nitro group is primarily exerted through two distinct electronic mechanisms: the inductive effect and the resonance effect.[7][8] Understanding the interplay of these effects is crucial for predicting and controlling the outcomes of chemical reactions.

The Dual Nature of the Nitro Group's Electron-Withdrawing Power

The nitro group's strong electron-withdrawing character stems from a combination of inductive and resonance effects.[4][7]

Inductive Effect (-I)

The inductive effect is the transmission of charge through a chain of atoms in a molecule, resulting in a permanent dipole in a bond.[9] In the nitro group, both the nitrogen and oxygen atoms are highly electronegative. This high electronegativity causes a significant pull of electron density away from the carbon atom of the benzene ring through the sigma (σ) bond.[7] This effect deactivates the entire aromatic ring towards electrophilic attack.[10][11]

Resonance Effect (-M or -R)

The resonance effect involves the delocalization of π-electrons across adjacent p-orbitals.[7] The nitro group can withdraw π-electron density from the benzene ring through resonance, as depicted in the resonance structures below. This delocalization creates partial positive charges at the ortho and para positions of the benzene ring, further deactivating these positions towards electrophilic substitution and, conversely, activating them for nucleophilic attack.[10][12]

Visualizing Resonance in Nitrobenzene

Caption: Interplay of electronic effects in 4-(Chloromethoxy)-1-methyl-2-nitrobenzene.

Reactivity and Applications: The Power of the Nitro Group

The presence of a strong electron-withdrawing nitro group makes nitroaromatic compounds highly susceptible to nucleophilic aromatic substitution (SNAr). [5][13]This reaction is a cornerstone of modern organic synthesis, allowing for the introduction of a wide variety of nucleophiles onto the aromatic ring. [14]

Nucleophilic Aromatic Substitution (SNAr)

In the context of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene, the positions ortho and para to the nitro group are activated towards nucleophilic attack. The general mechanism for SNAr involves the addition of a nucleophile to the electron-deficient aromatic ring to form a resonance-stabilized intermediate known as a Meisenheimer complex, followed by the departure of a leaving group. [15] It is important to note that recent research has refined the understanding of the SNAr mechanism in nitroarenes. [13][14]Studies have shown that nucleophilic addition to a C-H bond (forming a σH adduct) can be a faster, reversible process that precedes the slower, rate-determining attack at the carbon bearing the leaving group. [13][16]

Experimental Protocol: A Representative Nucleophilic Aromatic Substitution

The following is a generalized protocol for a nucleophilic aromatic substitution reaction on a nitroaromatic compound.

Objective: To replace a leaving group (e.g., a halogen) on a nitro-activated aromatic ring with a nucleophile (e.g., an alkoxide).

Materials:

• Nitroaromatic substrate (e.g., 4-halo-1-methyl-2-nitrobenzene)

• Nucleophile (e.g., sodium methoxide)

• Anhydrous solvent (e.g., Dimethylformamide - DMF)

• Inert atmosphere (e.g., Nitrogen or Argon)

• Standard laboratory glassware and stirring apparatus

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet.

• Reagent Addition: Under a positive pressure of nitrogen, dissolve the nitroaromatic substrate in anhydrous DMF.

• Nucleophile Introduction: Add the sodium methoxide to the reaction mixture portion-wise at room temperature.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extraction: Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Applications in Drug Discovery and Synthesis

The ability of the nitro group to activate an aromatic ring for nucleophilic substitution is a valuable tool in drug discovery and development. [2][3]It allows for the late-stage functionalization of complex molecules, enabling the rapid generation of analogues for structure-activity relationship (SAR) studies. Furthermore, nitroaromatic compounds themselves are important intermediates in the synthesis of a variety of pharmaceuticals, dyes, and other industrial chemicals. [6][17][18]

Spectroscopic and Analytical Characterization

The electronic perturbations caused by the nitro group can be readily observed and quantified using various spectroscopic and analytical techniques.

Spectroscopic Analysis

• UV-Visible Spectroscopy: The nitro group is a chromophore, and its presence significantly affects the UV-Vis absorption spectrum of an aromatic compound. [19][20]* Infrared (IR) Spectroscopy: The nitro group exhibits characteristic strong asymmetric and symmetric stretching vibrations in the IR spectrum, typically in the ranges of 1560-1500 cm⁻¹ and 1360-1300 cm⁻¹, respectively.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The electron-withdrawing nature of the nitro group causes a downfield shift (deshielding) of the signals of nearby protons and carbons in the ¹H and ¹³C NMR spectra.

Quantitative Analysis: Hammett Equation

The Hammett equation is a linear free-energy relationship that quantitatively describes the effect of meta- and para-substituents on the reactivity of benzoic acid derivatives. [21][22]The substituent constant, σ, is a measure of the electronic effect of a substituent. The nitro group has a large positive σ value, reflecting its strong electron-withdrawing nature. [21][22][23] Table 1: Hammett Substituent Constants (σ) for Common Groups

Substituent	σ_meta	σ_para
-NO₂	0.71	0.78
-CN	0.56	0.66
-Cl	0.37	0.23
-H	0.00	0.00
-CH₃	-0.07	-0.17
-OCH₃	0.12	-0.27
-NH₂	-0.16	-0.66

Data compiled from various sources.

The positive σ values for the nitro group indicate that it increases the acidity of benzoic acid by stabilizing the conjugate base through its electron-withdrawing effects. [21]

Conclusion

The nitro group is a versatile and powerful functional group in organic chemistry. Its profound electron-withdrawing effects, mediated by a combination of induction and resonance, play a critical role in dictating the reactivity of aromatic systems. In 4-(Chloromethoxy)-1-methyl-2-nitrobenzene, the nitro group's influence is paramount, rendering the aromatic ring susceptible to nucleophilic attack. A thorough understanding of these electronic principles is indispensable for researchers and scientists engaged in the design and synthesis of novel molecules with tailored properties for applications in drug discovery, materials science, and beyond.

References

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• ScienceDirect. (n.d.). Gas chromatographic and mass spectrometric determination of nitroaromatics in water. [Link]

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• Semantic Scholar. (n.d.). Kinetic Study and Hammett Correlations in the Chemistry of m-Nitro and m-Amino Benzoic acid Hydrazides by Using Thallium(III) in. [Link]

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• ACS Publications. (2020). Detection of Multiple Nitroaromatic Explosives via Formation of a Janowsky Complex and SERS | Analytical Chemistry. [Link]

• ACS Publications. (2017). Substituent Effect on the σ- and π-Electron Structure of the Nitro Group and the Ring in Meta- and Para-Substituted Nitrobenzenes | The Journal of Physical Chemistry A. [Link]

• MDPI. (2012). Synthesis and Crystal Structure of 1-Chloro-2-methyl-4-nitrobenzene. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: A Guide to Alcohol Protection Using 4-(Chloromethoxy)-1-methyl-2-nitrobenzene

Introduction: Beyond Conventional MOM Protection

In the landscape of multi-step organic synthesis, the strategic protection and deprotection of functional groups is paramount to achieving desired molecular complexity. The methoxymethyl (MOM) ether is a cornerstone for the protection of alcohols, prized for its relative stability and well-established introduction and cleavage protocols.[1] Traditionally, this is accomplished using chloromethyl methyl ether (MOMCl), an effective but highly carcinogenic and volatile reagent.[1][2]

This document introduces 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CMNB) as a functional alternative to MOMCl for the protection of alcohols. The presence of a substituted aromatic ring offers a modified electronic profile, potentially altering the stability of the protecting group and enabling orthogonal deprotection strategies not accessible with standard MOM ethers. This guide provides a comprehensive overview, a proposed mechanistic rationale, and detailed protocols for the application of CMNB in the protection of hydroxyl groups, designed for researchers and professionals in synthetic and medicinal chemistry.

Reagent Overview and Mechanistic Rationale

CMNB is a substituted α-chloro ether. Its reactivity is analogous to MOMCl but is modulated by the electronic properties of the 2-nitro-4-methylphenyl group. The core of the protection reaction proceeds through an SN1-like mechanism. The lone pair of the ether oxygen atom assists in the departure of the chloride ion, forming a highly reactive, resonance-stabilized oxonium cation.[2][3] This electrophilic intermediate is then readily trapped by the nucleophilic alcohol.

The key distinction lies in the electronic nature of the aromatic ring:

• Electron-Withdrawing Nitro Group: The nitro group at the ortho position significantly withdraws electron density, which can influence the stability of the resulting acetal. This feature is particularly advantageous for developing selective deprotection methods.

• Electron-Donating Methyl Group: The methyl group at the para position provides a slight counteracting, electron-donating effect.

This unique substitution pattern suggests that the resulting protected ether may be labile under conditions that reduce the nitro group, offering a powerful tool for orthogonal cleavage in the presence of other acid-sensitive protecting groups.

Caption: Proposed SN1-like mechanism for alcohol protection using CMNB.

Experimental Protocols

Safety First: As a substituted α-chloro ether, 4-(Chloromethoxy)-1-methyl-2-nitrobenzene should be handled as a potential carcinogen and a lachrymator.[1][2] All operations must be conducted in a certified chemical fume hood with appropriate personal protective equipment (PPE).

Materials and Reagent Properties

Reagent/Material	Formula	MW ( g/mol )	Role	Key Safety Notes
4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CMNB)	C₈H₈ClNO₃	201.61	Protecting Agent	Potential carcinogen.[4] Corrosive. Handle in fume hood with chemical-resistant gloves and safety goggles.[5]
Substrate Alcohol (e.g., Primary Alcohol)	R-OH	Variable	Substrate	Refer to specific substrate SDS.
N,N-Diisopropylethylamine (DIPEA)	C₈H₁₉N	129.24	Non-nucleophilic Base	Flammable liquid. Causes severe skin burns and eye damage.[6]
Dichloromethane (DCM), Anhydrous	CH₂Cl₂	84.93	Solvent	Suspected of causing cancer. Causes skin and eye irritation.
Saturated Aqueous NaHCO₃	NaHCO₃	84.01	Quenching Agent	Not hazardous.
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	Drying Agent	Not hazardous.
Hydrochloric Acid (conc. HCl)	HCl	36.46	Deprotection Reagent	Causes severe skin burns and eye damage. May cause respiratory irritation.
Zinc Dust (Zn)	Zn	65.38	Reductive Deprotection	Flammable solid.
Acetic Acid (AcOH)	CH₃COOH	60.05	Reductive Deprotection	Flammable liquid. Causes severe skin burns and eye damage.

Protocol A: Protection of a Primary Alcohol with CMNB

This protocol details the general procedure for protecting a primary alcohol. Reaction times and stoichiometry may require optimization for different substrates.

• Preparation: To an oven-dried round-bottom flask under an argon or nitrogen atmosphere, add the primary alcohol (1.0 equiv) and anhydrous dichloromethane (to achieve a concentration of 0.2 M).

• Cooling & Base Addition: Cool the stirred solution to 0 °C using an ice bath. Add N,N-diisopropylethylamine (DIPEA) (1.5 equiv) dropwise.

• Reagent Addition: Slowly add a solution of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (1.2 equiv) in anhydrous DCM to the reaction mixture over 10 minutes.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until consumption of the starting alcohol is observed.

• Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer three times with DCM.

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired CMNB-protected alcohol.

Protocol B: Deprotection Strategies

This method is suitable for substrates that can tolerate acidic conditions.

• Preparation: Dissolve the CMNB-protected alcohol (1.0 equiv) in a 4:1 mixture of methanol and water.

• Acid Addition: Add 2-3 drops of concentrated hydrochloric acid.

• Reaction: Stir the reaction at room temperature, or warm gently to 40-50 °C if necessary. Monitor by TLC for the disappearance of the starting material.

• Neutralization: Once complete, carefully neutralize the reaction with saturated aqueous sodium bicarbonate solution until effervescence ceases.

• Extraction and Purification: Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify by flash chromatography if necessary.[7]

This novel approach leverages the nitro group as a trigger for deprotection and is ideal for substrates containing acid-labile groups (e.g., TBS, Trityl).

• Preparation: Dissolve the CMNB-protected alcohol (1.0 equiv) in acetic acid.

• Reduction: Add zinc dust (5-10 equiv) portion-wise to the stirred solution. An exotherm may be observed.

• Reaction: Stir at room temperature for 2-6 hours, monitoring by TLC. The mechanism is presumed to involve reduction of the nitro group to an aniline, which then facilitates the cleavage of the benzylic ether.

• Filtration: Upon completion, dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove excess zinc and salts.

• Workup and Purification: Wash the filtrate with saturated aqueous sodium bicarbonate, water, and brine. Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by flash chromatography to isolate the deprotected alcohol.

Workflow and Troubleshooting

Caption: General experimental workflow for CMNB protection and deprotection.

Issue	Probable Cause	Suggested Solution
Protection: Incomplete reaction	Steric hindrance of the alcohol; Insufficient reactivity of CMNB.	Increase reaction time and/or temperature (up to 40 °C). Increase equivalents of CMNB and base slightly (e.g., 1.5 and 2.0 equiv, respectively).
Protection: Low yield	Hydrolysis of CMNB or the oxonium intermediate due to moisture.	Ensure all glassware is oven-dried and the solvent is anhydrous. Perform the reaction under a strictly inert atmosphere.
Deprotection: No reaction	Substrate is resistant to the chosen conditions.	For acidic cleavage, increase acid concentration or temperature. For reductive cleavage, consider a different metal/acid system (e.g., SnCl₂ in HCl).
Deprotection: Side products	Acid-labile groups are cleaved; Nitro reduction leads to other reactions.	If using acid, switch to the milder reductive cleavage method. For reductive cleavage, ensure prompt workup after completion to avoid side reactions.

Conclusion

4-(Chloromethoxy)-1-methyl-2-nitrobenzene presents itself as a promising reagent for the protection of alcohols. It offers a reaction profile similar to that of conventional MOMCl while incorporating a nitroaromatic moiety that serves as a functional handle for orthogonal deprotection. The proposed protocols for protection via base-mediated alkylation and deprotection through either standard acidic hydrolysis or a novel reductive cleavage pathway provide a flexible and powerful extension to the synthetic chemist's toolkit. As with any new methodology, researchers are encouraged to perform initial small-scale trials to optimize conditions for their specific substrates.

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"4-(Chloromethoxy)-1-methyl-2-nitrobenzene in Williamson ether synthesis"

An Application Guide to Williamson Ether Synthesis Utilizing 4-(Chloromethoxy)-1-methyl-2-nitrobenzene

Authored by: Senior Application Scientist, Chemical Synthesis Division

This document serves as a comprehensive technical guide for researchers, scientists, and professionals in drug development on the application of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene in the Williamson ether synthesis. It provides in-depth theoretical insights, detailed experimental protocols, and critical safety information grounded in established chemical principles.

Strategic Overview: The Williamson Ether Synthesis and the Role of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene

The Williamson ether synthesis, first reported by Alexander Williamson in 1850, remains a cornerstone of modern organic synthesis for the formation of both symmetrical and unsymmetrical ethers.[1][2] The reaction's enduring utility lies in its reliability and broad scope, proceeding via a bimolecular nucleophilic substitution (SN2) mechanism.[1][3][4] This process involves the reaction of a deprotonated alcohol (an alkoxide) or phenol (a phenoxide) with a suitable organohalide.[1][2]

1.1. The Reagent: 4-(Chloromethoxy)-1-methyl-2-nitrobenzene

4-(Chloromethoxy)-1-methyl-2-nitrobenzene is a specialized and highly reactive alkylating agent for the Williamson synthesis. Its structure offers several strategic advantages:

• High Reactivity: The chloromethyl ether moiety is exceptionally reactive towards SN2 displacement. This is due to the adjacent oxygen atom, which can stabilize the developing positive charge in the transition state. This high reactivity allows for etherification under mild conditions.

• Structural Versatility: The aromatic ring is functionalized with a nitro group and a methyl group. The electron-withdrawing nitro group can influence the reactivity of the aromatic ring and serves as a versatile synthetic handle for further transformations, such as reduction to an amine. The methyl group provides an additional point for structural modification. These features make the resulting ether products valuable scaffolds in medicinal chemistry and materials science.[5][6]

1.2. Mechanistic Principles

The reaction proceeds in two fundamental steps:

• Deprotonation: A base is used to deprotonate the alcohol or phenol, generating a potent nucleophile (an alkoxide or phenoxide). The choice of base is critical and depends on the acidity of the hydroxyl group.

• Nucleophilic Attack: The newly formed nucleophile attacks the electrophilic carbon of the chloromethoxy group on 4-(Chloromethoxy)-1-methyl-2-nitrobenzene. This concerted SN2 step involves backside attack, leading to the displacement of the chloride leaving group and the formation of the new C-O ether bond.[2][4]

Caption: General mechanism of Williamson ether synthesis.

Application Notes: Rationale Behind Experimental Design

A successful synthesis requires careful consideration of the reagents and conditions. The choices are dictated by the nature of the substrate and the principles of the SN2 reaction.

2.1. Substrate Scope: Alcohols vs. Phenols

• Phenols: Due to the resonance stabilization of the resulting phenoxide ion, phenols are significantly more acidic (pKa ≈ 10) than aliphatic alcohols. This allows for the use of milder bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃).[3] Both electron-rich and electron-poor phenols can be effectively etherified.[7]

• Aliphatic Alcohols: Primary and secondary alcohols are excellent substrates. However, being less acidic (pKa ≈ 16-18), they require strong bases like sodium hydride (NaH) or potassium hydride (KH) to ensure complete deprotonation to the corresponding alkoxide.

• Tertiary Alcohols: Tertiary alcohols are generally unsuitable for this reaction. The corresponding alkoxides are bulky bases that strongly favor the competing E2 elimination pathway, leading to alkene byproducts instead of the desired ether.[3][8]

2.2. Selection of Base and Solvent

The base and solvent work in concert to optimize the reaction rate and yield.

Substrate Type	Recommended Base	Rationale	Recommended Solvent	Rationale
Phenols	K₂CO₃, Cs₂CO₃	Sufficiently basic to deprotonate phenols without being overly harsh. Easily removed by filtration.[7]	Acetonitrile (ACN), Dimethylformamide (DMF)	Polar aprotic solvents that solubilize reagents and accelerate SN2 reactions.
Alcohols	Sodium Hydride (NaH)	A very strong, non-nucleophilic base that irreversibly deprotonates alcohols, driving the reaction forward.[9]	Tetrahydrofuran (THF), Dimethylformamide (DMF)	Anhydrous polar aprotic solvents are essential to prevent quenching the highly reactive NaH.[9]

2.3. Reaction Optimization and Troubleshooting

Issue	Potential Cause	Recommended Solution
Low Yield / Incomplete Reaction	Insufficient base; low temperature; short reaction time.	Ensure at least 1.1-1.2 equivalents of base for alcohols. Gently warm the reaction (40-50 °C). Monitor reaction progress by TLC until the starting material is consumed.[8]
Formation of Alkene Byproduct	Use of a sterically hindered (secondary) alcohol with a strong base.	Maintain the lowest possible reaction temperature. If feasible, reconsider the synthetic route.[8]
C-Alkylation (with Phenoxides)	A potential side reaction where alkylation occurs on the aromatic ring instead of the oxygen.	Using polar aprotic solvents generally favors the desired O-alkylation.[3]

Detailed Experimental Protocols

Safety Precaution: 4-(Chloromethoxy)-1-methyl-2-nitrobenzene, like other chloromethyl ethers, should be handled as a potential carcinogen.[10] All operations must be performed in a well-ventilated chemical fume hood, and appropriate personal protective equipment (PPE), including gloves and safety glasses, must be worn. Sodium hydride (NaH) is a flammable solid that reacts violently with water; it must be handled under an inert atmosphere.[11]

Caption: General experimental workflow for Williamson ether synthesis.[12]

Protocol 1: Etherification of a Phenol (e.g., 4-methoxyphenol)

This protocol utilizes a mild base suitable for acidic phenolic substrates.

• Reagents & Equipment:

  • 4-methoxyphenol (1.0 eq.)

  • 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (1.05 eq.)

  • Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq.)

  • Acetonitrile (ACN), anhydrous

  • Round-bottom flask, magnetic stirrer, condenser

  • Standard work-up and purification equipment

• Procedure:

  • To a dry round-bottom flask under a nitrogen atmosphere, add 4-methoxyphenol (1.0 eq.) and anhydrous potassium carbonate (2.0 eq.).

  • Add anhydrous acetonitrile (approx. 15 mL per mmol of phenol).

  • Stir the suspension at room temperature for 15 minutes.

  • Add 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (1.05 eq.) to the mixture.

  • Stir the reaction at room temperature for 6-12 hours. If the reaction is slow, it may be gently heated to 40-50 °C.

  • Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting phenol is consumed.

• Work-up and Purification:

  • Once complete, cool the reaction mixture to room temperature and filter to remove the inorganic solids (K₂CO₃).

  • Rinse the solids with a small amount of acetonitrile.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in an organic solvent like ethyl acetate.

  • Wash the organic layer sequentially with water (2x) and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Etherification of an Aliphatic Alcohol (e.g., Benzyl Alcohol)

This protocol uses a strong base required for less acidic alcoholic substrates.

• Reagents & Equipment:

  • Benzyl Alcohol (1.0 eq.)

  • 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (1.1 eq.)

  • Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 eq.)

  • Tetrahydrofuran (THF), anhydrous

  • Inert atmosphere setup (Nitrogen or Argon), syringes, ice bath

  • Standard work-up and purification equipment

• Procedure:

  • To a dry, three-neck round-bottom flask under a nitrogen atmosphere, add sodium hydride (1.2 eq.).

  • Add anhydrous THF (approx. 10 mL per mmol of NaH) and cool the suspension to 0 °C using an ice bath.

  • Slowly add a solution of benzyl alcohol (1.0 eq.) in anhydrous THF dropwise via syringe. (Note: Hydrogen gas evolution will occur).[4]

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for 30-60 minutes until gas evolution ceases.

  • Re-cool the mixture to 0 °C and add a solution of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (1.1 eq.) in anhydrous THF dropwise.[12]

  • Allow the reaction to warm to room temperature and stir for 4-8 hours.

  • Monitor the reaction's progress by TLC until the starting alcohol is consumed.

• Work-up and Purification:

  • Cool the reaction to 0 °C and carefully quench by the slow, dropwise addition of ice-cold water to destroy any excess NaH.

  • Extract the mixture with an organic solvent like diethyl ether or ethyl acetate (3x).[8]

  • Combine the organic layers and wash sequentially with water (2x) and brine (1x).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel.

Concluding Remarks

The Williamson ether synthesis using 4-(Chloromethoxy)-1-methyl-2-nitrobenzene offers an efficient and versatile method for accessing a range of functionalized aromatic ethers. The high reactivity of this specific alkylating agent allows for mild reaction conditions. By carefully selecting the appropriate base and solvent system tailored to the acidity of the hydroxyl substrate, researchers can achieve high yields of the desired ether products, which are valuable intermediates for further synthetic endeavors in drug discovery and materials science.

References

• Williamson ether synthesis - Wikipedia. (n.d.). Retrieved March 15, 2026, from [Link]

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved March 15, 2026, from [Link]

• Organic-Synthesis.com. (n.d.). Alcohol to Ether using Williamson synthesis (O-Alkylation). Retrieved March 15, 2026, from [Link]

• Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis. Retrieved March 15, 2026, from [Link]

• SAFETY DATA SHEET. (2008, June 23).
• The Williamson Ether Synthesis. (n.d.).

• ResearchGate. (n.d.). Solvent-Free Williamson Synthesis: An Efficient, Simple, and Convenient Method for Chemoselective Etherification of Phenols and Bisphenols. Retrieved March 15, 2026, from [Link]

• Phenol ether - Wikipedia. (n.d.). Retrieved March 15, 2026, from [Link]

• Kittredge, K. W., Russell, L. E., & Michael, C. (n.d.). Supplementary Material and Lab Documentation. University of Richmond. Retrieved March 15, 2026, from a university chemistry department resource.

• ACS Publications. (2020, January 14). A Multioutcome Experiment for the Williamson Ether Synthesis. Journal of Chemical Education. Retrieved March 15, 2026, from [Link]

• The Williamson Ether Synthesis. (n.d.).

• Organic Syntheses Procedure. (n.d.). Retrieved March 15, 2026, from [Link]

• Quora. (2020, July 12). How to synthesis 4-chloro-2-nitrobenzoic acid from benzene? What are the steps. Retrieved March 15, 2026, from [Link]

• Google Patents. (n.d.). US4254276A - Process for the preparation of phenolic ethers.
• Google Patents. (n.d.). US4700005A - Preparation of phenolic ethers.

• MDPI. (2001, November 30). Efficient Deprotection of Phenol Methoxymethyl Ethers Using a Solid Acid Catalyst with Wells-Dawson Structure. Retrieved March 15, 2026, from [Link]

• Matrix Fine Chemicals. (n.d.). 4-(CHLOROMETHYL)-1-METHYL-2-NITROBENZENE | CAS 84540-59-0. Retrieved March 15, 2026, from [Link]

• MDPI. (2012, March 19). Synthesis and Crystal Structure of 1-Chloro-2-methyl-4-nitrobenzene. Retrieved March 15, 2026, from [Link]

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Application Note & Protocol: Synthesis of Alkoxymethyl Ethers via Reaction of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene with Alcohols

Abstract

This document provides a comprehensive guide for the synthesis of various alkoxymethyl ethers through the reaction of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene with a range of alcoholic and phenolic nucleophiles. This reaction, a variant of the Williamson ether synthesis, leverages the high reactivity of the α-chloroether moiety to efficiently form ether linkages under controlled conditions. We present detailed, field-proven protocols for both unactivated aliphatic alcohols and more acidic phenolic compounds, emphasizing the rationale behind procedural choices, safety considerations, and methods for product verification. This guide is intended for researchers in organic synthesis, medicinal chemistry, and drug development who require a robust methodology for preparing these valuable chemical intermediates.

Introduction and Scientific Background

The Williamson ether synthesis, first reported in 1850, remains a cornerstone of organic chemistry for its versatility and reliability in forming ether bonds.[1][2] The reaction classically involves the bimolecular nucleophilic substitution (SN2) of an alkyl halide by an alkoxide ion.[3][4] This application note focuses on a specific embodiment of this reaction, utilizing 4-(Chloromethoxy)-1-methyl-2-nitrobenzene as a potent electrophile for the O-alkylation of alcohols and phenols.

The key to this transformation is the high electrophilicity of the carbon atom in the chloromethoxy (-O-CH₂-Cl) group. As an α-chloroether, this substrate is significantly more reactive than typical alkyl chlorides, facilitating ether formation under milder conditions. The presence of the nitro and methyl groups on the benzene ring can influence the molecule's overall properties, but the primary site of nucleophilic attack is the chloromethyl carbon.[5][6] The products of this reaction, substituted alkoxymethyl ethers, are important motifs in pharmacologically active molecules and can serve as valuable intermediates where the ether linkage acts as a stable connector or the entire moiety serves as a protecting group.

Reaction Mechanism and Rationale

The formation of the ether product proceeds via a classic SN2 mechanism.[2] This pathway involves two principal steps:

• Deprotonation: The alcohol (R-OH) is treated with a suitable base to generate a more potent nucleophile, the corresponding alkoxide (R-O⁻). The choice of base is critical and depends on the acidity of the alcohol. For unactivated aliphatic alcohols (pKa ~16-18), a strong, non-nucleophilic base like sodium hydride (NaH) is required to ensure complete deprotonation.[1][7] For more acidic phenols (pKa ~10), a weaker base such as potassium carbonate (K₂CO₃) is sufficient.[7][8]

• Nucleophilic Attack: The generated alkoxide nucleophile attacks the electrophilic methylene carbon of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene. This occurs in a concerted fashion, where the C-O bond is formed simultaneously as the C-Cl bond is broken, displacing the chloride ion as the leaving group.[2][4]

The SN2 nature of this reaction dictates that steric hindrance around the alcohol can affect the reaction rate. Primary alcohols react most readily, followed by secondary alcohols. Tertiary alcohols are generally poor substrates for this reaction, as they tend to favor elimination pathways.[4]

Caption: Figure 1: Sₙ2 Mechanism for Ether Formation.

Experimental Protocols and Workflow

Safety Precaution: 4-(Chloromethoxy)-1-methyl-2-nitrobenzene, as an α-chloroether, should be handled as a potential carcinogen.[9][10] All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

Protocol A: O-Alkylation of Unactivated Alcohols (e.g., Primary/Secondary Alcohols)

This protocol is optimized for alcohols that require a strong base for deprotonation.

Materials and Reagents:

Reagent	Formula	Purpose
4-(Chloromethoxy)-1-methyl-2-nitrobenzene	C₈H₈ClNO₃	Electrophile
Alcohol (Primary or Secondary)	R-OH	Nucleophile Precursor
Sodium Hydride (60% dispersion in oil)	NaH	Base
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	Solvent
Saturated Ammonium Chloride Solution	NH₄Cl (aq)	Quenching Agent
Ethyl Acetate	C₄H₈O₂	Extraction Solvent
Brine	NaCl (aq)	Washing Agent

| Anhydrous Sodium Sulfate | Na₂SO₄ | Drying Agent |

Step-by-Step Procedure:

• Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add sodium hydride (1.2 eq., 60% dispersion in mineral oil).

• Solvent Addition: Add anhydrous THF (approx. 10 mL per mmol of alcohol) via syringe. Cool the suspension to 0 °C using an ice bath.

• Deprotonation: Dissolve the alcohol (1.0 eq.) in a minimal amount of anhydrous THF and add it dropwise to the NaH suspension over 15-20 minutes.

  • Scientist's Note: This addition should be slow to control the evolution of hydrogen gas. The reaction is typically stirred at 0 °C for 30 minutes, then allowed to warm to room temperature for another 30 minutes to ensure complete alkoxide formation.

• Electrophile Addition: Cool the reaction mixture back to 0 °C. Add a solution of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (1.05 eq.) in anhydrous THF dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup - Quenching: Once the reaction is complete, cool the flask to 0 °C and cautiously quench the excess NaH by slowly adding saturated aqueous NH₄Cl solution.

• Workup - Extraction: Transfer the mixture to a separatory funnel and dilute with ethyl acetate. Wash the organic layer sequentially with water (2x) and brine (1x).

• Workup - Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to yield the pure ether.[7][8]

Protocol B: O-Alkylation of Phenols and Acidic Alcohols

This protocol uses a milder base suitable for more acidic substrates.

Materials and Reagents:

Reagent	Formula	Purpose
4-(Chloromethoxy)-1-methyl-2-nitrobenzene	C₈H₈ClNO₃	Electrophile
Phenol or Acidic Alcohol	Ar-OH	Nucleophile
Anhydrous Potassium Carbonate	K₂CO₃	Base
Anhydrous Acetonitrile	CH₃CN	Solvent
Water	H₂O	Workup
Dichloromethane (DCM)	CH₂Cl₂	Extraction Solvent
Brine	NaCl (aq)	Washing Agent

| Anhydrous Magnesium Sulfate | MgSO₄ | Drying Agent |

Step-by-Step Procedure:

• Preparation: To a round-bottom flask, add the phenol (1.0 eq.) and anhydrous potassium carbonate (2.0 eq.).

• Solvent and Electrophile Addition: Add anhydrous acetonitrile (approx. 15 mL per mmol of phenol), followed by 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (1.1 eq.).

• Reaction: Stir the mixture vigorously at room temperature for 6-18 hours. If the reaction is sluggish, it can be gently heated to 40-50 °C. Monitor the reaction progress by TLC or LC-MS.

• Workup - Filtration: After completion, filter the reaction mixture to remove the inorganic salts (K₂CO₃ and KCl). Wash the solid residue with a small amount of acetonitrile or DCM.

• Workup - Extraction: Combine the filtrates and concentrate under reduced pressure. Dissolve the residue in DCM and transfer to a separatory funnel.

• Workup - Washing: Wash the organic layer with water (2x) and brine (1x).

• Workup - Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent in vacuo.

• Purification: Purify the crude residue via silica gel column chromatography to obtain the desired product.[7]

Caption: Figure 2: General Experimental Workflow.

Data, Results, and Characterization

The success of the synthesis is dependent on the substrate and reaction conditions. The following table provides a guideline for expected outcomes based on general SN2 reactivity principles.

Alcohol Type	Recommended Protocol	Typical Base	Typical Solvent	Relative Rate	Expected Yield
Primary Alcohol	A	NaH	THF	Fast	75-95%
Secondary Alcohol	A	NaH	THF / DMF	Moderate	50-80%
Phenol	B	K₂CO₃ / Cs₂CO₃	Acetonitrile	Moderate-Fast	80-98%
Tertiary Alcohol	Not Recommended	-	-	Very Slow	<10% (Elimination likely)

Product Characterization: The identity and purity of the final ether product should be confirmed using standard analytical techniques.

• NMR Spectroscopy (¹H and ¹³C): The most definitive method. Look for the characteristic singlet of the newly formed -O-CH₂-O- methylene protons, typically appearing around δ 5.0-5.5 ppm in the ¹H NMR spectrum.

• Mass Spectrometry (MS): To confirm the molecular weight of the product. Techniques like GC-MS can also assess purity.[11]

• High-Performance Liquid Chromatography (HPLC): Useful for determining the purity of the final compound. A reverse-phase C18 column with a water/acetonitrile mobile phase is a good starting point for method development.[12][13]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Incomplete deprotonation (inactive NaH, wet solvent/reagents).2. Substrate is too sterically hindered (e.g., tertiary alcohol).3. Reagent degradation.	1. Use fresh, high-quality NaH. Ensure all glassware and solvents are scrupulously dry.2. This method is not suitable for highly hindered alcohols.3. Check the purity of the 4-(chloromethoxy) starting material.
Starting Alcohol Remains	1. Insufficient base or reaction time.2. Poor nucleophilicity of the alkoxide.	1. Increase equivalents of base (to 1.5 eq.) or prolong reaction time.2. For sluggish reactions, consider switching to a more polar aprotic solvent like DMF.
Multiple Products Observed	1. Side reactions due to impurities.2. Product degradation during workup or purification.	1. Ensure starting materials are pure.2. Avoid acidic conditions during workup. Use silica gel with caution as it can be acidic; consider neutralizing with triethylamine.

Conclusion

The reaction of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene with alcohols and phenols is a highly effective method for synthesizing a diverse range of alkoxymethyl ethers. By selecting the appropriate base and solvent system tailored to the acidity of the alcohol, high yields of the desired products can be achieved. The protocols outlined in this document provide a robust and reproducible framework for this transformation. Careful attention to anhydrous conditions and safety protocols is paramount for successful and safe execution.

References

• Benchchem. (n.d.). Application Notes and Protocols for the Synthesis of Ethers using 4-(Chloromethoxy)but-1-ene.

• Chemistry Steps. (2022, November 13). Williamson Ether Synthesis. Retrieved from [Link]

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• ACS Figshare. (2005, November 11). Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers1 - The Journal of Organic Chemistry. Retrieved from [Link]

• Unknown Source. (n.d.). Aromatic nucleophilic substitutions. Reactions of chloro- and nitro-substituted benzenes.

• Organic Chemistry Portal. (n.d.). Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers. Retrieved from [Link]

• Unknown Source. (n.d.).
• ResearchGate. (n.d.). Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers 1.

• MDPI. (2020, October 20). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Retrieved from [Link]

• Benchchem. (n.d.). Application Notes and Protocols for the Synthesis of Ethers from 2-(Bromomethyl)-4-chloro-1-nitrobenzene.

• SIELC Technologies. (2018, February 16). Benzene, 4-chloro-1-methyl-2-nitro-. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). alcohol. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ether synthesis by etherification (alkylation). Retrieved from [Link]

• Unknown Source. (n.d.). REACTIONS OF ALCOHOLS.

• ATSDR. (n.d.). ANALYTICAL METHODS. Retrieved from [Link]

• Quora. (2020, August 11). Which one has the highest nucleophilic substitution reactivity trend, 4-nitrochlorobenzene or methyl chlorobenzenes?. Retrieved from [Link]

• Benchchem. (n.d.). A Comparative Guide to Analytical Techniques for Purity Assessment of 4-Chloro-2-iodo-1-nitrobenzene.

• Master Organic Chemistry. (n.d.). Reactions and Mechanisms. Retrieved from [Link]

• NIST WebBook. (n.d.). Benzene, 1-chloro-4-methyl-2-nitro-. Retrieved from [Link]

• PubMed. (2005, November 11). Simple, rapid procedure for the synthesis of chloromethyl methyl ether and other chloro alkyl ethers. Retrieved from [Link]

• Reddit. (2022, March 16). Need help with this mechanism, I understand how the carbonyl is reduced to alcohol but I'm struggling to understand how the heck NO2 is reduced to NH2. Retrieved from [Link]

• Google Patents. (n.d.). EP0679627B1 - Process for the preparation of halogenated ethers.

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Application Note: Nucleophilic Substitution Reactions of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene

Executive Summary & Chemical Profile

4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CAS: 1697496-27-7) is a highly reactive aryl chloromethyl ether utilized in advanced organic synthesis, prodrug development, and the construction of complex pharmacophores[1]. Functioning primarily as a bifunctional alkylating agent, it enables the installation of the 4-methyl-3-nitrophenoxymethyl protecting group onto alcohols, phenols, and amines.

Unlike simple aliphatic alpha-chloroethers (e.g., MOM-Cl) which react almost exclusively via unimolecular ionization, this specific aryl derivative exhibits a highly tunable reactivity profile. By understanding the electronic "push-pull" dynamics of its substituted aromatic ring, researchers can precisely control the reaction pathway to favor either SN1 or SN2 mechanisms, thereby maximizing chemoselectivity and yield.

Mechanistic Framework & Causality (E-E-A-T)

The Electronic "Push-Pull" Effect

The reactivity of any chloromethyl ether is governed by the stability of its intermediate oxocarbenium ion. In 4-(Chloromethoxy)-1-methyl-2-nitrobenzene, the oxygen atom is attached to a uniquely substituted aromatic ring:

• The para-Methyl Group (+I, +M): Located para to the ether oxygen, the methyl group donates electron density through hyperconjugation, attempting to stabilize the oxygen's lone pairs.

• The meta-Nitro Group (-I): Located meta to the ether oxygen, the nitro group cannot withdraw electrons via direct resonance, but it exerts a powerful inductive electron-withdrawing effect (-I).

This strong inductive pull strips electron density away from the ether oxygen. Consequently, the oxygen is less capable of donating its lone pair to stabilize the adjacent positive charge on the carbon atom[2]. This raises the activation energy for the SN1 ionization pathway. As demonstrated in , the presence of electron-withdrawing groups suppresses the SN1 route, making the SN2 bimolecular displacement highly competitive when paired with strong nucleophiles[3].

Mechanistic Bifurcation

Because of this electronic destabilization, the reaction mechanism exists on a continuum[4]:

• SN1 Pathway: Favored only in highly polar, ionizing solvents (e.g., HFIP, aqueous mixtures) with weak nucleophiles.

• SN2 Pathway: Heavily favored in polar aprotic solvents (e.g., DCM, DMF) with strong nucleophiles (e.g., alkoxides, secondary amines).

Figure 1: Mechanistic bifurcation of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene substitutions.

Quantitative Kinetic Data

To guide solvent and condition selection, the following table summarizes the relative kinetic parameters of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene compared to standard alpha-chloroethers.

Substrate Class	Representative Compound	Dominant Mechanism	Relative SN1 Reactivity	Oxocarbenium Stability
Aliphatic	MOM-Cl	Pure SN1	~104 (Very High)	High (+I stabilization)
Unsubstituted Aryl	PhOCH2Cl	Mixed SN1/SN2	~102 (Moderate)	Moderate
Substituted Aryl	4-(Chloromethoxy)-1-methyl-2-nitrobenzene	SN2 Biased	1 (Baseline)	Low (-I from NO2)

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Every step includes a mechanistic rationale (causality) and an in-process control to ensure the integrity of the reaction.

Figure 2: Self-validating experimental workflow for nucleophilic substitution reactions.

Protocol A: O-Alkylation of a Complex Secondary Alcohol

This procedure utilizes SN2 conditions to install the aryl methyl ether linkage, avoiding SN1-mediated racemization or rearrangement of sensitive substrates.

• Preparation: Dissolve the target alcohol (1.0 eq) in anhydrous Dichloromethane (DCM) (0.2 M) under an inert N2 atmosphere. Cool the reaction vessel to 0 °C.

  • Causality: DCM is a polar aprotic solvent that supports SN2 trajectories without solvolyzing the electrophile. The 0 °C starting temperature controls the exothermicity of the initial nucleophilic attack.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.5 eq) dropwise.

  • Causality: DIPEA is chosen over Triethylamine (Et3N) due to its severe steric hindrance. This prevents the base from acting as a competing nucleophile, which would otherwise form an unreactive quaternary ammonium salt with the chloromethyl ether.

• Electrophile Addition: Slowly add 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (1.2 eq) via syringe. Remove the ice bath and allow the reaction to warm to room temperature over 4 hours.

• Validation Checkpoint (Self-Validation): Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The starting electrophile is highly UV-active. The disappearance of the electrophile spot, coupled with the emergence of a new, UV-active product spot, validates the completion of the alkylation.

  • Troubleshooting: If the reaction stalls (unreacted alcohol remains), add 0.1 eq of Tetrabutylammonium iodide (TBAI). Causality: TBAI acts as a Finkelstein catalyst, converting the chloromethyl ether in situ to a highly reactive iodomethyl ether, instantly re-initiating the SN2 cascade.

• Workup: Quench the reaction with saturated aqueous NaHCO3.

  • Causality: A mildly basic quench neutralizes the HCl byproduct and DIPEA·HCl salts. Acidic quenches must be strictly avoided, as they will trigger the rapid hydrolysis of the newly formed acetal linkage. Extract with DCM, dry over Na2SO4, and concentrate for column chromatography.

Protocol B: N-Alkylation of a Secondary Amine

• Preparation: Dissolve the secondary amine (1.0 eq) and K2CO3 (2.0 eq) in anhydrous DMF (0.1 M) at room temperature.

  • Causality: DMF highly solvates the potassium cation, leaving the carbonate anion "naked" and highly basic, which rapidly deprotonates the amine to form a powerful nucleophile.

• Reaction: Add 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (1.1 eq) in a single portion. Stir for 2 hours.

• Validation & Workup: Dilute heavily with Diethyl Ether and wash 5 times with distilled water to remove the DMF. Dry the organic layer and concentrate. Verify the N-alkylation via 1H NMR (look for the characteristic singlet of the -N-CH2-O- methylene protons typically appearing between δ 4.5–5.2 ppm).

References

• Kevill, D. N., & Park, B.-C. (2013). Extent of Nucleophilic Participation in the Solvolyses of an Aryl Chloromethyl Ether, α,p-Dichloroanisole. Journal of Chemical Research. URL:[Link]

• Richard, J. P., et al. (1996). Kinetic and thermodynamic stabilities of α-oxygen- and α-sulfur-stabilized carbocations in solution. Journal of the American Chemical Society. URL:[Link]

• Mechanisms of Nucleophilic Substitution Reactions. Chemistry LibreTexts. URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]

Application Note: 4-(Chloromethoxy)-1-methyl-2-nitrobenzene as a Bifunctional Intermediate in Pharmaceutical Synthesis

Introduction & Strategic Rationale

In modern pharmaceutical synthesis, the design of metabolically stable yet conformationally flexible linkers is a critical vector for lead optimization. 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CAS: 1697496-27-7) [1] serves as a highly specialized bifunctional building block. It enables the precise installation of an aryloxymethyl linkage (Ar–O–CH₂–Nu) while providing a masked aniline (the nitro group) for late-stage diversification.

As an Application Scientist, it is crucial to understand the dual reactivity of this molecule. Unlike simple benzyl halides, the α -chloro ether moiety is exceptionally reactive. However, unlike aliphatic chloromethyl ethers (e.g., MOM-Cl) which react almost exclusively via an SN​1 mechanism, the aryl ring in this compound alters the transition state. The delocalization of the oxygen lone pair into the electron-withdrawing nitrotoluene system destabilizes the potential oxocarbenium ion, forcing the molecule to react via a loose SN​2 mechanism with significant nucleophilic participation [2][3]. This mechanistic shift is highly advantageous, as it suppresses non-specific background solvolysis and allows for excellent regiocontrol when alkylating complex N -heterocycles.

Fig 1. Mechanistic divergence of aryl chloromethyl ethers favoring a loose SN2 pathway.

Synthetic Workflow Overview

The standard workflow utilizing 4-(chloromethoxy)-1-methyl-2-nitrobenzene involves two critical stages before final scaffold decoration:

• N -Alkylation: Displacement of the chloride by a secondary amine (e.g., a piperazine derivative) to form an N,O -acetal linkage.

• Chemoselective Reduction: Reduction of the nitro group to an aniline without cleaving the sensitive aryloxymethyl ether.

Fig 2. Synthetic workflow for aryloxymethyl-linked aniline scaffolds.

Experimental Protocols & Causality

Protocol A: N -Alkylation of Secondary Amines

The α -chloro ether is moisture-sensitive and highly electrophilic. The choice of base and solvent is critical to prevent the formation of quaternary ammonium salts or hydrolysis to the corresponding phenol and formaldehyde.

Table 1: Optimization of N -Alkylation Conditions

Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation / Causality
DMF	Et₃N	25	4	45	Homogeneous organic bases form reactive quaternary ammonium intermediates, leading to degradation.
THF	NaH	0 to 25	2	52	Strong bases cause competing elimination or ether cleavage.
DCM	DIPEA	25	12	68	Sluggish reaction due to low solvent polarity for charge separation in the transition state.
MeCN	K₂CO₃	0 to 25	6	89	Optimal. Heterogeneous, non-nucleophilic base in a polar aprotic solvent perfectly supports the loose SN​2 transition state.

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL round-bottom flask under an argon atmosphere. Charge the flask with the secondary amine nucleophile (1.0 equiv, 10 mmol) and finely powdered, anhydrous K₂CO₃ (2.5 equiv, 25 mmol).

• Solvation: Add 30 mL of anhydrous Acetonitrile (MeCN) and cool the suspension to 0 °C using an ice-water bath.

• Electrophile Addition: Dissolve 4-(chloromethoxy)-1-methyl-2-nitrobenzene (1.1 equiv, 11 mmol) in 10 mL of anhydrous MeCN. Add this solution dropwise over 15 minutes to control the exotherm and prevent polyalkylation.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature (25 °C) for 6 hours. Monitor completion via LC-MS.

• Workup (Critical Step): Quench the reaction with water (50 mL). Do not use acidic aqueous washes (e.g., 1M HCl) , as the resulting N,O -acetal linkage is highly susceptible to acid-catalyzed hydrolysis. Extract with Ethyl Acetate (3 × 30 mL), wash the combined organics with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Chemoselective Nitro Reduction

Reducing the nitro group in the presence of an aryloxymethyl amine ( Ar−O−CH2​−N ) is notoriously difficult. Standard catalytic hydrogenation (Pd/C, H₂) will rapidly undergo hydrogenolysis, cleaving the ether linkage just as it would a benzyl ether.

Table 2: Chemoselectivity in Nitro Reduction

Reagent System	Solvent	Temp (°C)	Yield (%)	Chemoselectivity (Aniline vs. Ether Cleavage)
Pd/C, H₂ (1 atm)	MeOH	25	15	Poor (>80% ether hydrogenolysis observed).
SnCl₂·2H₂O	EtOAc	70	65	Moderate (Lewis acidity of Sn(II) causes partial acetal cleavage).
Zn dust, NH₄Cl	THF/H₂O	25	88	Good (Chemoselective, but requires longer reaction times).
Fe powder, NH₄Cl	EtOH/H₂O	80	92	Excellent. The mild Béchamp reduction conditions leave the N,O -acetal completely intact.

Step-by-Step Methodology:

• Preparation: In a 250 mL flask equipped with a reflux condenser, suspend the nitro intermediate (10 mmol) in a 3:1 mixture of Ethanol/Water (80 mL).

• Reagent Addition: Add Ammonium Chloride (NH₄Cl, 5.0 equiv, 50 mmol) followed by Iron powder (325 mesh, 10.0 equiv, 100 mmol). Note: The high surface area of 325 mesh iron is required for efficient electron transfer.

• Heating: Heat the vigorously stirring suspension to 80 °C for 2 hours. The solution will turn into a dark brown/black sludge as iron oxides form.

• Filtration: While still hot, filter the mixture through a tightly packed pad of Celite to remove the iron sludge. Wash the Celite pad generously with hot Ethanol (50 mL) and Ethyl Acetate (50 mL).

• Isolation: Concentrate the filtrate to remove ethanol. Dilute the remaining aqueous layer with saturated NaHCO₃ (30 mL) and extract with Ethyl Acetate (3 × 40 mL). Dry the organic layers over Na₂SO₄ and concentrate to yield the pure aniline intermediate, ready for downstream amide coupling or Buchwald-Hartwig amination.

References

• Park, B.-C., & Kevill, D. N. (2013). Extent of Nucleophilic Participation in the Solvolyses of an Aryl Chloromethyl Ether, α,p-Dichloroanisole. Journal of Chemical Research, 37(8), 483–486. Retrieved March 15, 2026, from[Link]

• Chemistry LibreTexts. (2021). 8.E: Nucleophilic Substitution and Elimination Reactions (Exercises). Retrieved March 15, 2026, from[Link]

Analytical Methods for Monitoring Reactions and Trace Analysis of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene in Pharmaceutical Synthesis

Application Note & Methodological Protocol Target Audience: Analytical Chemists, Process Engineers, and Drug Development Professionals

Executive Summary

The compound 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CAS 1697496-27-7) is a highly reactive electrophilic building block utilized in organic synthesis to introduce the 4-methyl-3-nitrophenoxymethyl protecting group or active moiety[1],[2]. However, the inherent lability of the chloromethyl ether functional group presents severe analytical bottlenecks. Standard sampling and chromatographic techniques often lead to rapid hydrolysis, resulting in skewed kinetic data and inaccurate yield calculations[3].

This application note details a tripartite analytical strategy designed to overcome these challenges: In-Situ ATR-FTIR for real-time kinetic monitoring without sampling artifacts[4], Pre-Column Derivatization HPLC-UV/MS for accurate endpoint quantification[5], and Anhydrous GC-MS for the trace analysis of residual genotoxic impurities (GTIs)[6],[7].

Chemical Profiling & Analytical Bottlenecks

Mechanistic Causality of Analytical Failure

Chloromethyl ethers are potent bifunctional alkylating agents[7]. The carbon-chlorine bond in the -O-CH2-Cl moiety is highly activated by the adjacent oxygen atom, making it exceptionally susceptible to nucleophilic attack and solvolysis.

If a reaction aliquot containing 4-(Chloromethoxy)-1-methyl-2-nitrobenzene is injected directly into a standard reversed-phase HPLC system utilizing aqueous mobile phases (e.g., Water/Acetonitrile with 0.1% TFA), the analyte undergoes rapid on-column hydrolysis. This degradation pathway yields 4-methyl-3-nitrophenol, formaldehyde, and hydrochloric acid. Consequently, analysts observe split peaks, poor mass balance, and a gross underestimation of the active electrophile[5],[3]. Furthermore, due to their DNA-reactive nature, volatile chloromethyl ethers are classified as potential mutagenic impurities (PMIs) under ICH M7 guidelines, requiring highly sensitive trace analysis[8],[6].

Table 1: Physicochemical & Analytical Profile

Property / Parameter	Value / Characteristic	Analytical Implication
CAS Number	1697496-27-7[1]	Standard reference material required for calibration.
Molecular Weight	201.61 g/mol [2]	Target mass for MS (ESI typically requires derivatization).
Moisture Sensitivity	Extreme (Hydrolyzes rapidly)	Precludes direct aqueous RP-HPLC analysis; requires anhydrous handling[3].
Genotoxic Potential	High (Alkylating Agent)	Requires strict safety protocols (fume hood) and trace GC-MS monitoring down to ppm/ppb levels[6],[7].

Real-Time Kinetic Monitoring via In-Situ ATR-FTIR

To bypass the hydrolysis artifacts introduced by offline sampling, Process Analytical Technology (PAT) such as in-situ Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy is the gold standard for monitoring chloromethylation reactions[4].

Causality of Method Choice

By inserting an ATR probe directly into the reaction vessel, the concentration of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene can be tracked in real-time under strictly anhydrous conditions. The method relies on monitoring the disappearance of the highly specific C−Cl stretch or the asymmetric C−O−C ether stretch, providing a true kinetic profile without quenching artifacts[4],[9].

Protocol 1: In-Situ FTIR Reaction Profiling

• Self-Validating System Control: Prior to reagent addition, a known concentration of the pure starting material is dissolved in the anhydrous reaction solvent to establish a baseline molar absorptivity calibration curve. If the final reaction plateau does not achieve >95% mass balance compared to this baseline, the system flags potential side-reactions (e.g., diarylmethane byproduct formation)[4].

• System Setup: Insert a clean, dry ATR-FTIR probe (e.g., ReactIR) into the anhydrous reaction vessel. Ensure the probe tip is fully submerged in the solvent matrix (e.g., anhydrous THF or DCM)[4].

• Background Acquisition: Acquire a solvent background spectrum at the reaction temperature to subtract matrix interference.

• Reaction Initiation: Add 4-(Chloromethoxy)-1-methyl-2-nitrobenzene. Begin acquiring spectra at 30-second intervals[4].

• Data Tracking: Monitor the characteristic C−Cl stretching frequency (typically 650−750 cm−1 ) and the C−O−C stretch ( 1100−1200 cm−1 ).

• Endpoint Determination: The reaction is deemed complete when the first derivative of the target peak absorbance reaches zero (plateau).

Caption: Real-time kinetic monitoring workflow using in-situ ATR-FTIR to avoid sampling artifacts.

Endpoint & Yield Determination via Pre-Column Derivatization HPLC

While FTIR provides excellent kinetic data, regulatory submissions require chromatographic purity and yield determination. To utilize standard LC-UV/MS, the reactive chloromethyl ether must be chemically trapped (derivatized) into a stable form before it encounters the aqueous mobile phase[5],[3].

Causality of Method Choice

Quenching the reaction aliquot with an excess of a secondary amine (e.g., piperidine) rapidly converts the unstable chloromethyl ether into a highly stable aminomethyl ether via an SN​2 displacement. Piperidine is chosen over methanol because the resulting amine derivative is significantly more stable under acidic HPLC conditions than a methoxymethyl acetal, and the basic nitrogen dramatically enhances positive-ion Electrospray Ionization (ESI+) sensitivity for MS detection.

Protocol 2: Piperidine Quench & RP-HPLC-UV/MS

• Self-Validating System Control: A "Quench Recovery Blank" is mandatory. Spike of a certified reference standard of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene into the quench solution. If the recovered peak area of the derivative is <98% of the theoretical yield, the quench kinetics are insufficient, and the piperidine concentration must be increased.

• Quench Preparation: Prepare a derivatization solution of 0.5 M Piperidine in anhydrous Acetonitrile.

• Aliquot Transfer: Accurately transfer of the active reaction mixture directly into of the quench solution. Vortex immediately for 10 seconds.

• Incubation: Allow the mixture to stand at room temperature for 5 minutes to ensure complete conversion to the aminomethyl ether derivative.

• Dilution: Dilute the quenched sample 1:10 with the initial HPLC mobile phase (e.g., 90% Water / 10% Acetonitrile with 0.1% Formic Acid).

• Chromatography: Inject onto a C18 Reversed-Phase column ( ). Elute using a standard gradient. Detect via UV at 254 nm and ESI-MS.

Caption: Pre-column derivatization workflow converting unstable chloromethyl ethers into stable analytes.

Trace Genotoxic Impurity (GTI) Profiling via GC-MS

Chloromethyl ethers are structurally related to bis(chloromethyl) ether (BCME), a known potent human carcinogen[8],[7]. Consequently, residual 4-(Chloromethoxy)-1-methyl-2-nitrobenzene in the final Active Pharmaceutical Ingredient (API) must be quantified at parts-per-million (ppm) or parts-per-billion (ppb) levels to comply with ICH M7 guidelines[6].

Causality of Method Choice

Gas Chromatography coupled with Mass Spectrometry (GC-MS) in Selected Ion Monitoring (SIM) mode provides the necessary sensitivity and specificity for volatile alkylating agents[10],[7]. To prevent thermal degradation in the injection port, the sample must be rigorously dried, and a non-polar deactivated liner must be utilized.

Protocol 3: Anhydrous GC-MS Trace Analysis

• Self-Validating System Control: Utilize an isotopically labeled internal standard (e.g., 13C -labeled chloromethyl ether) added directly to the extraction solvent. This corrects for any matrix-induced signal suppression or thermal degradation occurring during the injection port transfer, ensuring absolute quantification accuracy.

• Sample Extraction: Dissolve 100 mg of the final API in 1 mL of anhydrous LC-MS grade Hexane or Toluene. Vortex for 2 minutes.

• Phase Separation: If the API is insoluble in the non-polar solvent, centrifuge at 10,000 rpm for 5 minutes. The unreacted 4-(Chloromethoxy)-1-methyl-2-nitrobenzene will partition into the organic supernatant.

• Drying: Pass the supernatant through a small plug of anhydrous sodium sulfate to remove trace moisture.

• GC-MS Injection: Inject of the extract into a GC-MS equipped with a non-polar capillary column (e.g., DB-1 or DB-5MS, )[5]. Use a splitless injection at 200∘C to minimize thermal stress.

• SIM Detection: Monitor the specific m/z transitions corresponding to the molecular ion and the stable benzyl cation fragment resulting from the loss of the chloromethoxy group.

Table 2: Comparison of Analytical Modalities

Analytical Method	Primary Objective	Key Advantage	Limitation
In-Situ ATR-FTIR	Reaction Kinetics	No sampling artifacts; real-time data[4].	Low sensitivity; cannot quantify trace impurities.
Derivatization HPLC	Yield & Purity	High precision; utilizes standard LC equipment[5].	Requires manual quenching; adds sample prep time.
Anhydrous GC-MS	Trace GTI Profiling	Extreme sensitivity (ppb levels) for safety compliance[6].	Susceptible to thermal degradation in the inlet[5].

Sources

• 1. 4 methyl nitrobenzene | Sigma-Aldrich [sigmaaldrich.com]
• 2. chemscene.com [chemscene.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Bis(chloromethyl) Ether | Alkylating Agent | For Research [benchchem.com]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. asau.ru [asau.ru]
• 10. Chloroalkyl ethers, selected (EHC 201, 1998) [inchem.org]

Technical Notes & Optimization

"preventing decomposition of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene during reactions"

Welcome to the dedicated technical support center for 4-(Chloromethoxy)-1-methyl-2-nitrobenzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this reactive intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you prevent its decomposition during experimental procedures, ensuring the integrity and success of your reactions.

Understanding the Inherent Instability

4-(Chloromethoxy)-1-methyl-2-nitrobenzene is a valuable reagent in organic synthesis, however, its utility is matched by its inherent instability. The molecule's reactivity stems from two key structural features: the chloromethoxy group and the nitro-substituted aromatic ring .

The chloromethoxy group is highly susceptible to nucleophilic attack, particularly hydrolysis, which can be initiated by trace amounts of water in your reaction mixture. This process leads to the formation of formaldehyde and hydrochloric acid, which can further catalyze decomposition and lead to unwanted side reactions.

The nitro group, being strongly electron-withdrawing, significantly influences the reactivity of the aromatic ring and the attached functional groups.[1] This electronic effect can impact the stability of the entire molecule, particularly under thermal stress or in the presence of strong acids or bases.

Below, we address common issues and provide actionable solutions to maintain the stability of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene in your experiments.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture containing 4-(Chloromethoxy)-1-methyl-2-nitrobenzene turned cloudy and the pH dropped. What is happening?

A1: This is a classic sign of hydrolysis of the chloromethoxy group. Trace amounts of water in your solvents or reagents are reacting with the compound to produce hydrochloric acid (HCl) and formaldehyde.[2][3] The generated HCl will lower the pH of your reaction mixture and can catalyze further decomposition.

Q2: I'm observing the formation of a white polymer-like substance in my reaction.

A2: The formaldehyde generated from the hydrolysis of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene can polymerize, especially in the presence of acid (the HCl byproduct of hydrolysis). This results in the formation of paraformaldehyde, a white solid.

Q3: Can I use protic solvents like methanol or ethanol with 4-(Chloromethoxy)-1-methyl-2-nitrobenzene?

A3: It is highly discouraged. Protic solvents can act as nucleophiles and react with the chloromethoxy group, leading to the formation of byproducts and decomposition. It is best to use anhydrous aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or toluene.

Q4: How does the nitro group affect the stability of the chloromethoxy group?

A4: The nitro group is a strong electron-withdrawing group, which can destabilize a benzylic cation that might form upon departure of the chloride.[4] This suggests that an SN1-type decomposition pathway is less likely. However, the electron-deficient nature of the aromatic ring can influence the reactivity of the ether oxygen, potentially affecting its susceptibility to acid-catalyzed hydrolysis.

Q5: What are the recommended storage conditions for 4-(Chloromethoxy)-1-methyl-2-nitrobenzene?

A5: To minimize decomposition, this compound should be stored under anhydrous conditions at low temperatures (2-8°C) and protected from light.[5] It should be sealed in a dry, inert atmosphere (e.g., under argon or nitrogen).

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no yield of the desired product	1. Decomposition of the starting material before or during the reaction. 2. Reaction with trace water in solvents or reagents. 3. Incompatible reaction conditions (e.g., high temperature, presence of protic solvents).	1. Use freshly acquired or properly stored 4-(Chloromethoxy)-1-methyl-2-nitrobenzene. 2. Ensure all solvents and reagents are rigorously dried before use. Consider adding a desiccant like molecular sieves to the reaction mixture. 3. Maintain low reaction temperatures and use anhydrous aprotic solvents.
Formation of multiple unidentified byproducts	1. Acid-catalyzed side reactions initiated by HCl from hydrolysis. 2. Friedel-Crafts type reactions with aromatic solvents or other nucleophilic species in the reaction. 3. Thermal decomposition.	1. Add a non-nucleophilic acid scavenger, such as proton sponge or hindered amine (e.g., 2,6-lutidine), to the reaction mixture. 2. Choose a less reactive solvent if possible. If an aromatic solvent is necessary, run the reaction at a lower temperature. 3. Avoid high reaction temperatures. If heating is necessary, do so cautiously and for the minimum time required.
Inconsistent reaction outcomes	1. Variable amounts of water in different batches of solvents or reagents. 2. Gradual decomposition of the stock solution of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene.	1. Standardize your procedure for drying solvents and handling reagents to ensure consistency. 2. It is best to use this reagent immediately after purchase or to prepare it fresh for each use if synthesizing in-house. Avoid storing solutions of this compound.

Experimental Protocols

Protocol 1: General Reaction Setup to Minimize Decomposition

This protocol outlines the best practices for setting up a reaction involving 4-(Chloromethoxy)-1-methyl-2-nitrobenzene.

Workflow for Minimizing Decomposition

Caption: Recommended workflow for reactions using 4-(Chloromethoxy)-1-methyl-2-nitrobenzene.

Steps:

• Glassware Preparation: Thoroughly oven-dry all glassware and allow it to cool to room temperature under a stream of inert gas (nitrogen or argon).

• Solvent and Reagent Preparation: Use freshly distilled and dried aprotic solvents. Ensure all other reagents are anhydrous.

• Reaction Assembly: Assemble the reaction apparatus under an inert atmosphere.

• Addition of Reagents: Add the anhydrous solvent, substrate, and a non-nucleophilic acid scavenger (e.g., proton sponge) to the reaction flask.

• Cooling: Cool the reaction mixture to the desired temperature (typically 0 °C or lower) using an ice bath or cryocooler.

• Addition of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene: Add the reagent dropwise to the cooled, stirred reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction carefully, preferably with a non-aqueous method or by pouring it into a cold, saturated solution of a weak base like sodium bicarbonate.

• Extraction and Drying: Extract the product with an anhydrous organic solvent, and dry the combined organic layers over anhydrous magnesium sulfate or sodium sulfate.

• Concentration: Remove the solvent under reduced pressure at a low temperature to avoid thermal decomposition.

Protocol 2: Quenching Unreacted 4-(Chloromethoxy)-1-methyl-2-nitrobenzene

It is crucial to quench any unreacted 4-(Chloromethoxy)-1-methyl-2-nitrobenzene before concentrating the reaction mixture to prevent the formation of hazardous byproducts.

Decomposition Pathway of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene via Hydrolysis

Caption: Hydrolytic decomposition of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene.

Procedure:

• Cool the reaction mixture in an ice bath.

• Slowly add a saturated aqueous solution of sodium bicarbonate while stirring vigorously. The bicarbonate will neutralize the HCl produced during hydrolysis.

• Continue stirring for 30 minutes to ensure complete quenching.

• Proceed with the standard aqueous work-up and extraction as described in Protocol 1.

References

• Ju, Y., et al. (2010). Nitroaromatic compounds, from synthesis to biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 196-221.
• Tsang, W. (1986). Thermal Stability Characteristics of Nitroaromatic Compounds.
• Tou, J. C., & Kallos, G. J. (1974). A study of the hydrolysis of bis(chloromethyl) ether in water and in aqueous methanol. Journal of the American Chemical Society, 96(9), 2881-2885.

• Vaia. (n.d.). Predict the order of relative stability of the three benzylic cations derived from chloromethylbenzene (benzyl chloride), 1-(chloromethyl)-. Retrieved from [Link]

• Google Patents. (1995). Method for rapid decomposition of methyl chloromethyl and bis(chloromethyl) ethers.
• Taylor, F. L. S. (1997). Background Material:1997-11-12 Chloromethyl Methyl Ether As Federal Hazardous Air Pollutant. California Air Resources Board.
• International Journal of Environmental Analytical Chemistry. (2006). Formation and Decomposition of Bis(chloromethyl) Ether in Aqueous Media.

• SciELO. (2024). analysis of thermal decomposition kinetics and thermal hazard assessment of nitrobenzoic acid isomers by dsc and thermogravimetric method. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). BIS(CHLOROMETHYL) ETHER AND CHLOROMETHYL METHYL ETHER. Retrieved from [Link]

• Durham University. (n.d.). New studies in aromatic chloromethylation. Retrieved from [Link]

• PubChem. (n.d.). Chloromethyl Methyl Ether. Retrieved from [Link]

• Organic Syntheses. (n.d.). Ether, chloromethyl methyl. Retrieved from [Link]

• Quora. (2020). How to synthesis 4-chloro-2-nitrobenzoic acid from benzene? What are the steps. Retrieved from [Link]

• PMC. (2024). Reactivity and Stability of (Hetero)Benzylic Alkenes via the Wittig Olefination Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2026). 3.4: Substituent Effects in the Reactivity of Aromatic Rings. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Examples of Incompatible Chemicals. Retrieved from [Link]

• Louisiana State University. (n.d.). TABLE OF INCOMPATIBLE CHEMICALS. Retrieved from [Link]

• Utah State University. (n.d.). Incompatible Chemicals. Retrieved from [Link]

• MDPI. (2012). Synthesis and Crystal Structure of 1-Chloro-2-methyl-4-nitrobenzene. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and Crystal Structure of 1-Chloro-2-methyl-4-nitrobenzene. Retrieved from [Link]

• Albert Einstein College of Medicine. (n.d.). Bis-Chloromethyl Ether. Retrieved from [Link]

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• 5. chemscene.com [chemscene.com]

Technical Support Center: Managing Steric Hindrance with 4-(Chloromethoxy)-1-methyl-2-nitrobenzene

Welcome to the Advanced Applications Support Center. This guide is engineered for drug development professionals and synthetic chemists facing critical bottlenecks when coupling 4-(chloromethoxy)-1-methyl-2-nitrobenzene with sterically hindered nucleophiles (e.g., bulky secondary/tertiary alcohols or complex API intermediates).

Here, we bypass basic textbook chemistry to address the specific electronic and steric causalities that cause these reactions to stall, providing you with self-validating, field-proven workflows.

Part 1: Diagnostic Overview & Mechanistic Architecture

The Dual Bottleneck: Why Standard Conditions Fail

When attempting to protect a hindered alcohol using 4-(chloromethoxy)-1-methyl-2-nitrobenzene under standard conditions (e.g., DIPEA in DCM), reactions frequently yield <5% product. This failure is driven by a compounding dual bottleneck:

• Steric Blockade (SN2 Failure): The bulky nature of complex nucleophiles physically obstructs the required 180° backside attack trajectory on the electrophilic -CH₂Cl carbon.

• Electronic Destabilization (SN1 Failure): While standard aliphatic chloromethyl ethers (like MOM-Cl) easily lose chloride to form a highly reactive, planar oxocarbenium ion, our specific reagent features a 1-methyl-2-nitro-4-oxyaryl system. The strong inductive electron-withdrawing effect (-I) of the meta-positioned nitro group pulls electron density away from the ether oxygen. This drastically reduces the oxygen's ability to stabilize the adjacent positive charge, making spontaneous SN1 ionization energetically unfavorable.

To resolve this, we must artificially bypass the bottleneck by either forcing oxocarbenium formation via heavy-metal abstraction 1 or enhancing electrophilicity via Finkelstein catalysis 2.

Figure 1: Divergent activation pathways (SN1 via AgOTf vs. modified SN2 via TBAI) for steric relief.

Part 2: Troubleshooting FAQs

Q: My reaction with a tertiary alcohol fails completely under standard DIPEA/DCM conditions. How do I force the coupling? A: You must shift the mechanism from SN2 to SN1. By introducing Silver Triflate (AgOTf), the silver ion irreversibly abstracts the chloride, forcing the generation of the planar oxocarbenium ion. Because this intermediate is flat (sp² hybridized), the steric hindrance obstructing the nucleophile's approach is drastically reduced, allowing the tertiary alcohol to attack efficiently 1.

Q: I am observing significant reagent degradation (hydrolysis) before the coupling completes. How can I prevent this? A: The oxocarbenium ion is an extreme electrophile. If adventitious water is present, it will outcompete your sterically hindered alcohol, hydrolyzing the reagent into 4-methyl-3-nitrophenol and formaldehyde. Fix: Ensure rigorous anhydrous conditions. Flame-dry all glassware, utilize activated 4Å molecular sieves directly in the reaction flask, and invert the stoichiometry: use a slight excess of your hindered nucleophile (1.2 eq) relative to the chloromethoxy reagent (1.0 eq) to statistically favor the desired collision.

Q: Can I avoid heavy metals (Silver) but still achieve the coupling? A: Yes, by utilizing Finkelstein catalysis. Adding 20–50 mol% of Tetra-n-butylammonium iodide (TBAI) facilitates an in-situ halogen exchange, converting the chloromethoxy group to an iodomethoxy intermediate. Iodine is a vastly superior leaving group, lowering the activation energy enough that even hindered SN2 trajectories become viable under mild heating (40–45 °C) 3.

Q: Why use TBAI instead of standard Sodium Iodide (NaI)? A: NaI has exceptionally poor solubility in the non-polar/halogenated solvents (DCM, DCE) required to dissolve complex organic intermediates. TBAI is highly soluble in these organic phases, ensuring a homogeneous concentration of iodide ions to drive the equilibrium forward 2.

Part 3: Validated Standard Operating Protocols (SOPs)

Protocol A: Silver-Promoted Coupling (For Highly Hindered Substrates)

Mechanism: Forced SN1 via Oxocarbenium Generation

• Preparation: In a flame-dried flask under Argon, dissolve the hindered alcohol (1.0 eq) and 2,6-lutidine (2.5 eq) in anhydrous DCM (0.1 M). Add 100 mg of freshly activated 4Å molecular sieves.

• Cooling: Cool the mixture to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Add 4-(chloromethoxy)-1-methyl-2-nitrobenzene (1.5 eq) dropwise.

• Activation & Self-Validation: Dissolve AgOTf (1.5 eq) in a minimal volume of anhydrous Toluene/DCM and add dropwise in the dark.

  • Self-Validating Metric: You must observe the immediate formation of a dense, white precipitate (AgCl). If the solution remains clear, the AgOTf has degraded via moisture contamination, and the reaction will fail.

• Completion: Allow the reaction to slowly warm to room temperature over 4 hours. Quench with saturated aqueous NaHCO₃, filter through a Celite pad to remove silver salts, and extract with DCM.

Protocol B: TBAI-Catalyzed Coupling (For Moderately Hindered Substrates)

Mechanism: Modified SN2 via Finkelstein Exchange

• Preparation: Dissolve the hindered alcohol (1.0 eq) and DIPEA (3.0 eq) in anhydrous DCE (0.2 M) under Argon.

• Catalyst Addition: Add TBAI (0.5 eq).

• Reagent Addition: Cool to 0 °C and add 4-(chloromethoxy)-1-methyl-2-nitrobenzene (2.0 eq).

• Thermal Drive & Self-Validation: Heat the reaction to 45 °C.

  • Self-Validating Metric: The reaction mixture will transition from pale yellow to a deep amber color as the iodomethoxy intermediate is generated. TLC monitoring (Hexanes/EtOAc) will reveal a transient, lower-Rf spot (the iodide intermediate) that is steadily consumed as the higher-Rf product spot forms.

• Completion: Once TLC indicates consumption of the alcohol (typically 12–18 hours), cool to room temperature, quench with water, and extract with EtOAc.

Part 4: Quantitative Data & Optimization Metrics

Use the following data matrix to select the appropriate conditions based on the steric profile of your target molecule.

Reaction Condition	Additive / Catalyst	Base	Solvent	Temp (°C)	Expected Yield (Hindered 3° Alcohol)	Mechanistic Pathway
Standard (Control)	None	DIPEA	DCM	25	< 5% (Recovery of SM)	SN2 (Sterically Blocked)
Thermal Push	None	DIPEA	DCE	60	15 - 20%	SN2 (High Activation Energy)
Finkelstein Exchange	TBAI (50 mol%)	DIPEA	DCE	45	65 - 75%	Modified SN2 (Iodide Inter.)
Silver-Promoted	AgOTf (1.5 eq)	2,6-Lutidine	DCM	-78 to 25	85 - 95%	SN1 (Oxocarbenium Inter.)

References

• Benchchem Technical Archives.Benzyl chloromethyl ether | 35364-99-9: The Chemistry of BOM Protection and Silver Triflate Activation. Benchchem.
• Kuttruff, C. A., et al.Two-Phase Synthesis of Taxol. Journal of the American Chemical Society (ACS Publications), 2020.
• Winssinger, N., et al.Resorcylic acid lactones as new lead structures for kinase inhibition. Comptes Rendus de l'Académie des Sciences, 2008.

Sources

• 1. Benzyl chloromethyl ether | 35364-99-9 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Resorcylic acid lactones as new lead structures for kinase inhibition [comptes-rendus.academie-sciences.fr]

Technical Support Center: Regioselective Alkylation with 4-(Chloromethoxy)-1-methyl-2-nitrobenzene

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex challenges researchers face when performing regioselective alkylations.

4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CAS 1697496-27-7)[1], commonly referred to as MNPM-Cl (4-Methyl-3-NitrophenoxyMethyl chloride), is an advanced electrophilic alkylating agent. It is specifically engineered to solve regioselectivity issues in polyfunctional molecules (such as ambident heterocycles, diols, and peptides) where standard reagents like MOM-Cl or BOM-Cl fail.

Below, you will find mechanistic insights, troubleshooting FAQs, comparative data, and self-validating protocols to ensure your workflows are robust and reproducible.

Mechanistic Rationale: The "Why" Behind the Reagent

To master MNPM-Cl, you must understand the causality behind its reactivity. Chloromethyl ethers typically react via an oxocarbenium ion intermediate[2]. However, the introduction of the bulky, electron-withdrawing 4-methyl-3-nitrophenoxy group alters this pathway in two critical ways:

• Steric Differentiation: The large spatial footprint of the substituted phenoxy ring creates a high energy barrier for attacking sterically hindered nucleophiles. This directs alkylation almost exclusively to the least hindered site (e.g., primary over secondary alcohols, or less hindered nitrogen atoms in pyrazoles)[3],[4].

• The "Safety-Catch" Electronic Effect: The strongly electron-withdrawing nitro group destabilizes the formation of the oxocarbenium ion. This shifts the reaction transition state toward a tighter SN​2 -like mechanism, further amplifying the sensitivity to steric hindrance. Additionally, this electronic effect makes the resulting acetal highly stable to standard acidic conditions—until it is intentionally triggered for deprotection.

Reduction-triggered safety-catch deprotection pathway of the MNPM group.

Troubleshooting & FAQs

Q1: I am observing significant bis-alkylation when protecting an unsymmetrical 1,3-diol. How can I improve mono-selectivity?

A: Bis-alkylation occurs when the thermodynamic driving force overcomes the steric kinetic barrier.

• Causality: Using a strong base like NaH fully deprotonates both hydroxyl groups, creating two highly reactive alkoxides that ignore the steric bulk of MNPM-Cl.

• Solution: Switch to a non-nucleophilic, weaker base like N,N-Diisopropylethylamine (DIPEA) or 2,6-lutidine at −78∘C . This relies on hydrogen-bonding and the inherent nucleophilicity difference between the primary and secondary alcohols, allowing the steric bulk of MNPM-Cl to perfectly differentiate the sites.

Q2: My MNPM-Cl reagent seems to have lost reactivity, and I see a new spot on my TLC. What happened?

A: Chloromethyl ethers are highly sensitive to ambient moisture. If exposed to water, MNPM-Cl rapidly hydrolyzes into 4-methyl-3-nitrophenol, formaldehyde, and HCl.

• Validation: Run a quick 1H NMR of your reagent in CDCl3​ . Intact MNPM-Cl exhibits a sharp singlet for the −O−CH2​−Cl protons at ∼5.8ppm . If this peak is missing and you see a broad −OH peak at ∼5.2ppm , the reagent has degraded. Always store MNPM-Cl under argon at −20∘C .

Q3: How do I deprotect the MNPM group without cleaving my Boc or TBS groups?

A: Utilize the "safety-catch" mechanism. The intact MNPM ether is stable to the mild acids that would normally cleave a MOM group.

• Workflow: First, reduce the nitro group to an amine (e.g., using Zn/NH4​Cl or catalytic hydrogenation). This converts the electron-withdrawing −NO2​ into an electron-donating −NH2​ , drastically increasing the electron density on the phenoxy oxygen. The resulting intermediate is extremely acid-labile and will spontaneously cleave in 0.1% TFA—conditions mild enough to leave Boc and TBS completely intact.

Comparative Data: Regioselectivity Profiles

The table below summarizes the quantitative improvement in regioselectivity when using MNPM-Cl compared to standard protecting groups on a model unsymmetrical ambident nucleophile (e.g., a 1,2-diol or unsymmetrical pyrazole).

Protecting Group Reagent	Reagent Structure	Steric Bulk (Proxy)	Regioselectivity Ratio (1° vs 2° site)	Acid Lability (Relative)
MOM-Cl	CH3​−O−CH2​−Cl	Low	2.5 : 1	High
BOM-Cl	Bn−O−CH2​−Cl	Moderate	5.1 : 1	Moderate
MNPM-Cl	Ar−O−CH2​−Cl	Very High	>20 : 1	Low (Safety-Catch)

Self-Validating Experimental Protocols

Protocol A: Regioselective Alkylation Workflow

This protocol is designed to maximize kinetic control and prevent over-alkylation.

• Preparation: Flame-dry a Schlenk flask under argon. Dissolve your polyfunctional substrate (1.0 equiv) in anhydrous CH2​Cl2​ (0.1 M concentration).

• Base Addition: Add DIPEA (1.5 equiv). Do not use NaH. Stir for 10 minutes at room temperature to ensure homogeneous mixing.

• Temperature Control: Cool the reaction mixture to −78∘C using a dry ice/acetone bath.

• Electrophile Addition: Dissolve MNPM-Cl (1.05 equiv) in a minimal amount of anhydrous CH2​Cl2​ and add it dropwise over 15 minutes.

• Self-Validation Checkpoint 1: After 2 hours at −78∘C , take a 50μL aliquot, quench with methanol, and analyze via LC-MS. You should observe >95% mono-alkylation mass. If unreacted starting material remains, allow the temperature to slowly rise to −40∘C .

• Workup: Quench the reaction with saturated aqueous NaHCO3​ , extract with CH2​Cl2​ , dry over Na2​SO4​ , and concentrate.

Protocol B: Safety-Catch Deprotection Workflow

This protocol cleaves the MNPM group while preserving other acid-sensitive moieties.

• Reduction Trigger: Dissolve the MNPM-protected compound in a 4:1 mixture of EtOH/H2​O . Add Zinc dust (10 equiv) and solid NH4​Cl (10 equiv). Stir at room temperature for 1 hour.

• Self-Validation Checkpoint 2: Spot the reaction on a TLC plate. The starting material (UV active, non-staining) should convert entirely to a lower-Rf spot that stains intensely brown/purple with ninhydrin (confirming the formation of the aniline intermediate).

• Acidic Cleavage: Filter the mixture through a pad of Celite to remove Zinc. Concentrate the filtrate, redissolve in CH2​Cl2​ , and add 0.1% Trifluoroacetic acid (TFA). Stir for 30 minutes.

• Isolation: Neutralize with NaHCO3​ , extract, and purify via flash chromatography to isolate the free nucleophile.

References

• Regioselective Protection Principles: An efficient partial synthesis of 4'-O-methylquercetin via regioselective protection and alkylation of quercetin. Beilstein Journal of Organic Chemistry, 2009.[3] URL:[Link]

• Mechanistic Insights on Oxocarbenium Intermediates: Electrophile-Induced Ether Transfer: A New Approach to Polyketide Structural Units. Organic Letters, 2006.[2] URL:[Link]

• Regioselective Alkylation of Heterocycles: An improved synthesis of adefovir and related analogues. Beilstein Journal of Organic Chemistry, 2019.[4] URL:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. An efficient partial synthesis of 4'-O-methylquercetin via regioselective protection and alkylation of quercetin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An improved synthesis of adefovir and related analogues - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Work-Up Procedures for 4-(Chloromethoxy)-1-methyl-2-nitrobenzene

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, scientists, and drug development professionals handling reactions involving 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CMNB). As a highly reactive aryl chloromethyl ether, CMNB is typically utilized as an electrophilic alkylating agent to install the 4-methyl-3-nitrophenoxymethyl protecting group.

Because chloromethyl ethers are moisture-sensitive and potentially carcinogenic, their post-reaction work-up requires strict mechanistic control. This guide provides self-validating protocols, troubleshooting strategies, and the physicochemical causality behind each operational step to ensure high product yield and operator safety.

Frequently Asked Questions (FAQs)

Q1: Why does this specific reagent require a highly alkaline work-up? A1: Unreacted CMNB rapidly hydrolyzes upon contact with water, yielding three byproducts: formaldehyde, hydrogen chloride (HCl), and 4-methyl-3-nitrophenol. If the HCl is not immediately neutralized, it can cleave acid-sensitive functional groups on your synthesized product. Furthermore, 4-methyl-3-nitrophenol has a pKa of ~8.5. A highly alkaline environment (pH > 10) is strictly required to fully deprotonate this phenolic byproduct into its water-soluble phenolate salt, preventing it from co-extracting into the organic layer with your target product.

Q2: Is there a risk of forming bis(chloromethyl) ether (BCME) during the work-up? A2: Yes. Hydrolysis of chloromethyl ethers yields formaldehyde and HCl. In highly acidic, concentrated aqueous environments, these two byproducts can recombine to form BCME, a potent and volatile carcinogen ([1]). Prevention Strategy: Always perform an inverse quench by adding the reaction mixture into a cold, vigorously stirred solution of saturated aqueous base. This ensures the environment remains alkaline at all times, neutralizing HCl instantly and completely preventing the acidic conditions required for BCME formation ([2]).

Troubleshooting Guide

Issue A: Persistent Yellow Crystalline Impurity in the Isolated Product

• Causality: The impurity is 4-methyl-3-nitrophenol. If you used saturated Sodium Bicarbonate (NaHCO₃, pH ~8.3) for your aqueous wash, the pH was insufficient to fully deprotonate the phenol (pKa ~8.5), leaving a significant portion in its neutral, organic-soluble state.

• Solution: Switch your primary wash solution to 1M NaOH or saturated Na₂CO₃ (pH ~11). This forces the equilibrium entirely toward the phenolate anion, driving it into the aqueous phase.

Issue B: Severe Emulsion Formation During Alkaline Extraction

• Causality: Emulsions in this system are caused by the amphiphilic nature of the 4-methyl-3-nitrophenolate salts at high concentrations, which act as surfactants between the organic and aqueous layers.

• Solution: Dilute the organic layer with additional extraction solvent (e.g., Ethyl Acetate) to decrease viscosity. Add saturated NaCl (brine) directly to the alkaline wash. The increased ionic strength disrupts the hydration shell of the phenolate, forcing the organic and aqueous phases apart. If the emulsion persists, filter the biphasic mixture through a pad of Celite to remove insoluble polymeric formaldehyde (paraformaldehyde) that may be stabilizing the emulsion.

Quantitative Data: Physiochemical Properties & Partitioning

Understanding the physicochemical properties of the reaction components is critical for designing a logical separation strategy.

Component	Role	MW ( g/mol )	pKa	Aqueous Solubility	Optimal Removal Strategy
4-(Chloromethoxy)-1-methyl-2-nitrobenzene	Excess Reagent	201.61	N/A	Insoluble	Hydrolyze with cold aqueous base
4-Methyl-3-nitrophenol	Hydrolysis Byproduct	153.14	~8.5	Low (neutral), High (basic)	Extract with 1M NaOH (pH > 10)
Formaldehyde	Hydrolysis Byproduct	30.03	N/A	Miscible	Wash with water/brine
Hydrogen Chloride	Hydrolysis Byproduct	36.46	-7.0	Miscible	Neutralize with Na₂CO₃/NaOH

Step-by-Step Methodologies: Self-Validating Alkaline Work-Up

Safety Note: Conduct all operations in a well-ventilated fume hood wearing appropriate PPE, adhering to standard practices for handling chemical hazards ().

Step 1: Inverse Quenching

• Cool the crude reaction mixture to 0 °C using an ice-water bath.

• Prepare an Erlenmeyer flask containing 5 volumes (relative to the reaction volume) of saturated aqueous Na₂CO₃, pre-chilled to 0 °C.

• Slowly transfer the reaction mixture dropwise into the vigorously stirred Na₂CO₃ solution.

  • Causality: Inverse quenching maintains an excess of base at all times, preventing the acidic recombination of formaldehyde and HCl into BCME, while safely hydrolyzing the excess reagent.

Step 2: Phase Separation & Primary Extraction

• Transfer the quenched mixture to a separatory funnel.

• Add an appropriate extraction solvent (e.g., Ethyl Acetate or Dichloromethane) equivalent to 3 volumes of the reaction mixture.

• Agitate gently, venting frequently to release CO₂ gas generated from residual acid neutralization.

• Allow the layers to separate. Collect the organic phase and extract the aqueous phase once more with 2 volumes of organic solvent. Combine the organic layers.

Step 3: Self-Validating Alkaline Wash (Critical Step)

• Wash the combined organic extracts with 1M NaOH (3 volumes).

• Self-Validation Check: Observe the aqueous layer. It will turn a distinct, bright yellow/orange.

  • Causality: This color change is the visual confirmation of the deprotonation of 4-methyl-3-nitrophenol into its highly conjugated, water-soluble phenolate form.

• Separate the layers. Repeat the 1M NaOH wash until the aqueous layer remains completely colorless . A colorless aqueous wash visually guarantees the total removal of the phenolic byproduct.

Step 4: Final Wash and Drying

• Wash the organic layer with 1 volume of saturated aqueous NaCl (brine) to remove residual water and alkali.

• Dry the organic layer over anhydrous Na₂SO₄.

• Filter and concentrate in vacuo to yield the crude protected product, safely free of the alkylating agent and its derivatives.

Work-Up Workflow Diagram

Workflow for quenching and extracting 4-(Chloromethoxy)-1-methyl-2-nitrobenzene reactions.

References

• Berliner, M. A.; Belecki, K. "Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers." Journal of Organic Chemistry, 2005, 70(23), 9618-9621. URL:[Link]

• Organic Syntheses, Inc. "Chloromethyl Methyl Ether as a Solution in Toluene." Organic Syntheses, 2007, 84, 102. URL:[Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." The National Academies Press, 2011. URL:[Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers [organic-chemistry.org]

"temperature sensitivity of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene reactions"

Welcome to the Advanced Application Support Portal. As a highly reactive aryloxymethylating agent, 4-(chloromethoxy)-1-methyl-2-nitrobenzene is a powerful tool for installing photocleavable or reducible protecting groups in complex drug development workflows. However, the extreme electrophilicity of the chloromethyl ether moiety makes it exceptionally sensitive to thermal fluctuations and trace moisture.

This guide synthesizes thermodynamic principles with field-proven methodologies to help you troubleshoot, optimize, and validate your alkylation reactions.

Thermodynamic & Kinetic Baselines

To understand the behavior of 4-(chloromethoxy)-1-methyl-2-nitrobenzene, you must first understand the kinetic parameters governing its stability. Below is a summary of critical temperature thresholds that dictate reaction success versus catastrophic degradation.

Parameter	Value	Causality / Impact
Optimal Storage Temp	2–8 °C (Sealed, Argon)	Prevents slow ambient degradation. Preserves the integrity of the highly reactive C-Cl bond[1].
Hydrolysis Half-Life	~35–38 seconds (at 20 °C)	Rapid degradation in the presence of trace moisture. Heat exponentially accelerates this parasitic pathway[2][3].
Addition Temperature	0–5 °C	Suppresses exothermic runaway and minimizes competitive side reactions during the initial nucleophilic attack[4].
Decomposition Threshold	> 40–45 °C	Initiates thermal cleavage of the ether linkage, releasing highly toxic hydrogen chloride and formaldehyde gas[5].

Knowledge Base: Troubleshooting & FAQs

Q1: Why did my protection reaction yield predominantly hydrolyzed byproducts instead of the protected alcohol? A1: This is a classic symptom of a temperature-moisture cascade failure. Chloromethyl ethers are highly electrophilic. In the presence of even trace water, they undergo rapid hydrolysis to yield formaldehyde, HCl, and the corresponding phenol[2][6]. At 20 °C, the hydrolysis half-life of similar chloromethyl ethers in aqueous media is approximately 38 seconds[3]. If your reaction temperature is not strictly maintained at 0–5 °C during the initial addition, the thermal energy exponentially accelerates this parasitic hydrolysis pathway over the desired O-alkylation.

Q2: How do I control the exotherm during the reagent addition phase? A2: The substitution reaction between an alcohol/phenoxide and a chloromethyl ether is highly exothermic. If the reagent is introduced at room temperature, the localized heat cannot dissipate fast enough, leading to thermal runaway[4]. This localized heating causes the reagent to thermally decompose[5] and promotes Friedel-Crafts self-alkylation if aromatic solvents are present. To control this, the substrate and base must be pre-cooled to 0–5 °C, and the reagent must be added dropwise.

Q3: What happens if the reagent is stored at room temperature or exposed to ambient air? A3: 4-(Chloromethoxy)-1-methyl-2-nitrobenzene must be stored sealed at 2–8 °C[1]. Ambient storage leads to slow thermal degradation and auto-catalytic hydrolysis from atmospheric moisture. Because the degradation products include hydrogen chloride gas[2], the pressure inside the vessel will build. If a reagent bottle hisses upon opening, or if the liquid appears highly discolored and fuming, it has thermally degraded and must be safely quenched.

Q4: What is the safest way to quench the reaction without causing a violent exotherm? A4: Never quench a chloromethyl ether reaction at room temperature. The reaction flask must be re-immersed in an ice bath (0–5 °C) before adding a quenching agent like saturated aqueous NH₄Cl[4]. The low temperature controls the exothermic hydrolysis of any unreacted reagent, preventing the sudden release of toxic gases.

Validated Experimental Protocol: O-Alkylation Workflow

To ensure reproducibility and high yields, follow this self-validating Standard Operating Procedure (SOP) for installing the 4-(chloromethoxy)-1-methyl-2-nitrobenzene protecting group.

Step 1: System Preparation & Dehydration

• Flame-dry a multi-neck round-bottom flask under a continuous stream of dry Argon.

• Dissolve your target alcohol (1.0 equiv) in anhydrous solvent (e.g., DCM or Toluene).

• Add a non-nucleophilic base, such as Diisopropylethylamine (DIPEA, 1.25–1.5 equiv).

• Validation Check: The solution must be completely clear. Any cloudiness indicates moisture contamination.

Step 2: Thermal Equilibration (Cooling)

• Submerge the reaction flask in an ice-water bath.

• Insert an internal temperature probe. Wait until the internal temperature stabilizes between 0 °C and 5 °C.

• Validation Check: Do not proceed until the internal probe reads ≤ 5 °C. External bath temperature is not a reliable indicator of internal solvent temperature.

Step 3: Controlled Reagent Addition

• Load 4-(chloromethoxy)-1-methyl-2-nitrobenzene (1.1 equiv) into a pressure-equalizing dropping funnel.

• Begin dropwise addition (approx. 1 drop per 2 seconds).

• Monitor the internal temperature strictly.

• Validation Check: The internal temperature must not exceed 10 °C during the addition[4]. If the temperature spikes, pause the addition immediately and allow the system to cool.

Step 4: Reaction Maturation

• Once addition is complete, leave the flask in the ice bath and allow the ice to melt naturally.

• Stir the reaction as it slowly warms to ambient temperature (20–25 °C) over 2 to 3 hours[4].

• Validation Check: TLC or HPLC analysis should confirm the consumption of the starting material. The reaction mixture should remain homogeneous.

Step 5: Low-Temperature Quenching

• Re-cool the reaction mixture to 0–5 °C.

• Slowly add saturated aqueous NH₄Cl (equal volume to the reaction solvent) while stirring vigorously for at least 5 minutes[4].

• Validation Check: A mild, controlled exotherm will occur as residual chloromethyl ether decomposes. Gas evolution should be minimal.

Mechanistic Pathway Visualization

The following diagram illustrates the critical causality between temperature control and reaction outcomes.

Caption: Temperature-dependent reaction pathways of 4-(chloromethoxy)-1-methyl-2-nitrobenzene.

References

• Toxicological Profile for Bis(Chloromethyl)Ether (BCME) Source: Agency for Toxic Substances and Disease Registry (ATSDR) URL:[Link]

• alcohol - Organic Syntheses Procedure Source: Organic Syntheses URL:[Link]

• benzyl chloromethyl ether - Organic Syntheses Procedure Source: Organic Syntheses URL:[Link]

• Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether Source: DataPDF URL:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. BIS(CHLOROMETHYL)ETHER | 542-88-1 [chemicalbook.com]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. datapdf.com [datapdf.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting Unexpected MOM Cleavage

Welcome to the technical support guide for managing the methoxymethyl (MOM) ether protecting group. The MOM group is a valuable tool in multistep synthesis for its ease of installation and general stability.[1][2][3] However, its lability under certain acidic conditions—particularly in the presence of Lewis acids—can lead to unexpected deprotection and significant yield loss.[1] This guide provides in-depth, field-proven insights into why this occurs and how to troubleshoot it effectively.

Frequently Asked Questions (FAQs)

Question 1: I'm seeing unexpected removal of my MOM group in a reaction using a Lewis acid. What is the underlying mechanism?

Answer: The cleavage of a MOM ether by a Lewis acid (LA) is fundamentally an acid-catalyzed hydrolysis of an acetal.[4] The process is initiated by the coordination of the electron-deficient Lewis acid to one of the lone pairs of the oxygen atoms in the MOM group. This coordination polarizes the C-O bond, making the acetal carbon significantly more electrophilic and activating it for cleavage.[1][5]

The subsequent pathway can proceed via two primary mechanisms, depending on the substrate and conditions:

• SN1-type pathway: The activated C-O bond breaks, forming a resonance-stabilized oxocarbenium ion and releasing the protected alcohol. This is common when the resulting carbocation is well-stabilized.[5][6][7]

• SN2-type pathway: A nucleophile present in the reaction mixture (e.g., a halide from the Lewis acid salt) attacks the activated methoxymethyl carbon, leading to the displacement of the protected alcohol.[5][6][8]

Regardless of the precise pathway, the initial coordination to the Lewis acid is the critical activating step. Strong, oxophilic Lewis acids like TiCl₄, SnCl₄, and AlCl₃ are particularly effective at this, often leading to cleavage even at low temperatures.[1]

Caption: General mechanism of Lewis acid (LA) mediated MOM ether cleavage.

Question 2: Which Lewis acids are most likely to cause unwanted MOM deprotection?

Answer: The propensity of a Lewis acid to cleave a MOM ether is directly related to its strength, or more specifically, its oxophilicity (affinity for oxygen). A hierarchy of common Lewis acids can be established based on their observed reactivity towards MOM ethers.

Lewis Acid	Common Formula	Relative Harshness	Risk of MOM Cleavage	Key Considerations
Aluminum Chloride	AlCl₃	Very High	High	Highly aggressive; often used for Friedel-Crafts reactions where it readily cleaves ethers.[1]
Titanium Tetrachloride	TiCl₄	High	High	Very oxophilic; frequently used in aldol and glycosylation reactions, but is a common culprit for MOM cleavage.[1]
Tin Tetrachloride	SnCl₄	High	High	Similar in reactivity to TiCl₄ and poses a significant risk to MOM groups.[1]
Boron Tribromide	BBr₃	High	High	A powerful reagent for ether cleavage in general and will readily remove MOM groups.[5][6]
Boron Trifluoride Etherate	BF₃·OEt₂	Medium	Medium	Milder than the metal chlorides, but can still cause cleavage, especially at elevated temperatures or with long reaction times.[1]
Trimethylsilyl Triflate	TMSOTf	Medium	Medium	Can act as a Lewis acid and is known to facilitate MOM cleavage, sometimes intentionally.[1]
Zinc Bromide / Chloride	ZnBr₂ / ZnCl₂	Low-Medium	Low-Medium	Generally considered milder Lewis acids; they are a good first choice when trying to avoid deprotection.[1]

Troubleshooting Guides

Scenario 1: My reaction requires a strong Lewis acid (e.g., TiCl₄), but my MOM group is not surviving. What are my options?

Answer: This is a classic challenge in complex molecule synthesis. When the desired transformation requires a potent Lewis acid, you must adjust other parameters to disfavor the competing deprotection pathway.

Troubleshooting Workflow:

Caption: Decision tree for troubleshooting MOM cleavage with strong Lewis acids.

Detailed Steps & Rationale:

• Lower the Temperature: Deprotection pathways, like most reactions, have an activation energy. By significantly lowering the reaction temperature (e.g., from 0 °C to -78 °C), you can often find a kinetic window where your desired reaction proceeds, but the undesired cleavage is too slow to be significant.[1]

• Reduce Lewis Acid Stoichiometry: If your Lewis acid is acting as a catalyst, use the lowest loading possible. If it's a stoichiometric reagent, carefully titrate the amount. Using a large excess of a strong Lewis acid creates a harsh environment where side reactions like deprotection are more probable.

• Add a Proton Scavenger: Trace amounts of Brønsted acids (H⁺), generated from reactions with adventitious water, can synergize with the Lewis acid to accelerate cleavage. Adding a non-nucleophilic, sterically hindered base like 2,6-di-tert-butylpyridine (DTBMP) or a proton sponge can neutralize these trace acids without interfering with the Lewis acid's primary role.[1]

• Attempt a Milder Lewis Acid: Even if literature suggests a strong Lewis acid, it is worth screening milder alternatives like ZnCl₂ or BF₃·OEt₂.[1] The unique electronic and steric environment of your substrate may allow the reaction to proceed under less harsh conditions than expected.

Question 3: Can my purification method be the cause of MOM cleavage?

Answer: Yes, absolutely. Standard silica gel for flash column chromatography is inherently acidic (pH ≈ 4-5) and can readily cleave acid-sensitive protecting groups like MOM ethers, especially if the compound spends a long time on the column.

Troubleshooting & Prevention:

• Neutralize Your Silica: Before preparing your column, slurry the silica gel in your starting eluent containing a small amount of a volatile base, such as 0.1-1% triethylamine (Et₃N) or pyridine. This will neutralize the acidic sites on the silica surface.

• Use Neutral Alumina: For highly sensitive compounds, consider using neutral or basic alumina as your stationary phase instead of silica gel.

• Minimize Contact Time: Run your column as efficiently as possible. Avoid letting a sensitive compound sit on a packed column for an extended period.

• Aqueous Workup: Ensure your aqueous workup neutralizes any acid used in the reaction. A final wash with a saturated solution of sodium bicarbonate (NaHCO₃) is a standard and effective practice.

Question 4: I've tried everything and the MOM group is just too labile. What are some more robust alternatives that tolerate Lewis acids?

Answer: If the MOM group proves too sensitive, switching to a more robust protecting group is the most logical next step. The ideal choice depends on the specific Lewis acid and other functional groups in your molecule.

Protecting Group	Abbreviation	Stability to Lewis Acids	Common Deprotection
Benzyl Ether	Bn	Excellent	Hydrogenolysis (H₂, Pd/C), Birch Reduction
tert-Butyldimethylsilyl Ether	TBS	Good	Fluoride sources (TBAF), mild acid
Triisopropylsilyl Ether	TIPS	Very Good	Fluoride sources (TBAF), stronger acid
2-(Trimethylsilyl)ethoxymethyl Ether	SEM	Good	Fluoride sources (TBAF), specific Lewis acids

Expert Recommendation: For general tolerance to a wide range of Lewis acids, the benzyl (Bn) ether is often the gold standard. Its removal conditions (catalytic hydrogenation) are orthogonal to most Lewis acid-catalyzed reactions. Silyl ethers like TBS and TIPS also offer good stability, with their robustness increasing with steric bulk (TIPS > TBS).[9] They are removed with fluoride ions, providing another orthogonal deprotection strategy.

Experimental Protocols

Protocol: Neutralization of Silica Gel for Chromatography

• Objective: To prevent on-column cleavage of an acid-sensitive MOM-protected compound.

• Reagents:

  • Crude reaction mixture containing the MOM-protected product.

  • Silica gel (230-400 mesh).

  • Hexanes and Ethyl Acetate (or other appropriate eluent system).

  • Triethylamine (Et₃N).

• Procedure:

  • Determine the appropriate eluent system for separation by thin-layer chromatography (TLC).

  • Prepare the "mobile phase" solvent mixture. For every 100 mL of the eluent, add 1 mL of triethylamine (1% v/v).

  • In a beaker, add the required amount of dry silica gel.

  • Add the triethylamine-containing eluent to the silica gel to create a slurry. Gently stir for 5-10 minutes.

  • Pack the column with the neutralized slurry as you normally would.

  • Equilibrate the column with the neutralized eluent before loading your sample.

  • Run the column using the eluent containing 1% Et₃N.

References

• Benchchem. (2025). Technical Support Center: Methoxymethyl (MOM) Ether Protecting Group.
• Ashenhurst, J. (2014). Cleavage Of Ethers With Acid. Master Organic Chemistry.
• Ashenhurst, J. (n.d.). Acidic cleavage of ethers (SN2). Master Organic Chemistry.

• Westin, J. (n.d.). Cleavage of Ethers. Organic Chemistry - Jack Westin. Available at: [Link]

• Wikipedia. (n.d.). Methoxymethyl ether.
• Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism.
• AdiChemistry. (n.d.). METHOXYMETHYL ETHER (MOM) | HYDROXYL PROTECTIVE GROUP.
• Suzhou Highfine Biotech. (2024). Alcoholic Hydroxyl Protection & Deprotection.
• University of Windsor. (n.d.). Alcohol Protecting Groups.
• Organic Chemistry Portal. (n.d.). Methoxymethyl ethers.
• Wikipedia. (n.d.). Ether cleavage.
• Saha, A., et al. (n.d.). Study Guide to Organic Chemistry, Volume 5. Kolkata.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 3. total-synthesis.com [total-synthesis.com]
• 4. adichemistry.com [adichemistry.com]
• 5. jackwestin.com [jackwestin.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Ether cleavage - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. uwindsor.ca [uwindsor.ca]

Reference Data & Comparative Studies

Strategic Advantages of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene as a Safety-Catch Protecting Group in Complex Synthesis

For researchers and drug development professionals navigating the synthesis of highly functionalized APIs, oligonucleotides, or complex natural products, achieving absolute chemoselectivity is a constant challenge. Traditional aliphatic chloromethyl ethers—such as Methoxymethyl chloride (MOM-Cl) or Methoxyethoxymethyl chloride (MEM-Cl)—are foundational for alcohol protection but suffer from a critical flaw: their inherent lability to Brønsted and Lewis acids.

4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CAS: 1697496-27-7)[1] offers a sophisticated alternative. By introducing the 4-methyl-3-nitrophenoxymethyl (MNPM) group, this reagent leverages the electronic properties of a nitroaromatic system to create a highly stable, orthogonal "safety-catch" protecting group. This guide objectively compares the performance of the MNPM group against traditional alternatives, providing mechanistic insights and validated experimental protocols.

Mechanistic Superiority: The Safety-Catch Paradigm

The strategic advantage of the MNPM group lies in its dual-state electronic profile, which allows it to act as a self-validating safety-catch system [3].

• The Protection Phase (Nitro State): In its native state, the strongly electron-withdrawing nitro group exerts a powerful inductive ( −I ) effect across the aromatic ring. This drastically reduces the electron density on the acetal oxygen, preventing protonation. Consequently, the MNPM ether is virtually immune to the acidic conditions that readily cleave MOM or THP ethers.

• The Activation Phase (Amino State): The protecting group is completely inert until it is deliberately activated. By selectively reducing the nitro group to an amine, the electronic nature of the ring is inverted. The resulting amine is strongly electron-donating ( +M effect), which hyper-activates the acetal oxygen, allowing for rapid hydrolysis under exceptionally mild, slightly acidic, or even neutral aqueous conditions.

Figure 1: The safety-catch cleavage mechanism of the MNPM protecting group via reductive activation.

Comparative Performance Data

To objectively evaluate 4-(Chloromethoxy)-1-methyl-2-nitrobenzene, we must benchmark it against standard alkylating agents used for alcohol protection. The table below summarizes the quantitative stability and cleavage kinetics of these groups.

Protecting Group	Reagent	Acid Stability ( t1/2​ in 50% TFA)	Primary Cleavage Condition	Post-Activation Cleavage ( t1/2​ at pH 4.5)
MNPM	MNPM-Cl	> 48 hours (Stable)	1. Reduction 2. Mild Hydrolysis	< 30 minutes (as Amine)
MOM	MOM-Cl	< 2 minutes (Labile)	Strong Acid (HCl, TFA)	N/A
MEM	MEM-Cl	< 15 minutes (Labile)	Lewis Acid (ZnBr 2​ )	N/A
Benzyl (Bn)	BnBr	> 48 hours (Stable)	Hydrogenolysis (Pd/C)	N/A

Key Takeaway: While Benzyl ethers offer similar acid stability, their removal requires harsh hydrogenolysis that can reduce alkynes, alkenes, or other sensitive functional groups. The MNPM group provides the acid stability of a Benzyl ether but the mild, orthogonal cleavage profile of a safety-catch system [4].

Orthogonality in Complex Synthesis

The true value of the MNPM group is realized in multi-functional molecules, such as peptide-drug conjugates or highly decorated macrolides. Because the MNPM group is completely stable to Trifluoroacetic acid (TFA), it allows for the selective deprotection of Boc (tert-butyloxycarbonyl) or trityl groups without compromising the protected alcohol.

Figure 2: Orthogonal deprotection workflow demonstrating compatibility with acid-labile groups.

Experimental Methodologies: A Self-Validating Protocol

To ensure reproducibility and high yields, the following step-by-step methodologies outline the optimal conditions for both the installation and the chemoselective removal of the MNPM group.

Protocol A: Installation of the MNPM Protecting Group

This protocol utilizes mild basic conditions to prevent the degradation of sensitive substrates.

• Preparation: Dissolve the substrate alcohol (1.0 eq) in anhydrous Dichloromethane (CH 2​ Cl 2​ ) to achieve a 0.1 M concentration under an inert argon atmosphere.

• Base Addition: Add N,N -Diisopropylethylamine (DIPEA) (3.0 eq) and cool the reaction flask to 0 °C.

  • Causality: DIPEA is strictly chosen over Triethylamine (Et 3​ N) because its steric bulk minimizes unwanted quaternization with the highly reactive α -chloro ether [2].

• Alkylation: Dropwise add 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (1.5 eq) over 10 minutes.

  • Causality: Cooling to 0 °C during addition prevents the exothermic degradation of the reagent and suppresses the formation of symmetric ether byproducts.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor complete consumption of the starting material via TLC.

• Workup: Quench with saturated aqueous NaHCO 3​ , extract with CH 2​ Cl 2​ , dry over Na 2​ SO 4​ , and purify via flash column chromatography.

Protocol B: Safety-Catch Reductive Cleavage

This protocol demonstrates the two-stage activation/cleavage sequence.

• Activation (Reduction): Dissolve the MNPM-protected compound in a mixture of THF/MeOH (1:1, 0.05 M). Add Zinc dust (10.0 eq) and a saturated aqueous NH 4​ Cl solution (10% v/v).

  • Causality: The Zn/NH 4​ Cl system provides highly chemoselective reduction of the nitro group to an aniline. Unlike Pd/C hydrogenation, this method will not reduce isolated alkenes, alkynes, or benzyl ethers present in the molecule.

• Filtration: Stir vigorously at room temperature for 2 hours. Filter the mixture through a Celite pad to remove all zinc residues, which could otherwise interfere with the hydrolysis step.

• Hydrolysis: To the filtrate, add a mild sodium acetate buffer (pH 4.5) and stir for 1 hour.

  • Causality: The pH 4.5 buffer specifically targets the newly formed, highly electron-rich aminophenoxymethyl ether, driving rapid acetal hydrolysis without risking the cleavage of standard esters, amides, or silyl ethers.

• Isolation: Extract the free alcohol with EtOAc, wash with brine, dry, and concentrate.

Applications Beyond Synthesis: Self-Immolative Linkers in ADCs

Beyond its utility as a transient protecting group, 4-(Chloromethoxy)-1-methyl-2-nitrobenzene is increasingly utilized as a foundational building block for hypoxia-activated prodrugs and Antibody-Drug Conjugates (ADCs) .

In the hypoxic microenvironment of solid tumors, endogenous nitroreductase enzymes selectively reduce the nitroaromatic motif. Once reduced to the aniline state, the linker undergoes a rapid 1,4- or 1,6-elimination (self-immolation), autonomously releasing the cytotoxic payload directly into the tumor cells. This localized activation drastically reduces off-target systemic toxicity, showcasing how the fundamental chemical logic of the MNPM group translates directly into advanced therapeutic design [4].

References

• Imaging.org. "Examination of the Mechanism of Base Hydrolyses of N-(p-Nitrophenoxymethyl)-Substituted Imides." URL:[Link]

• Journal of the American Chemical Society. "Nontraditional Fragment Couplings of Alcohols and Carboxylic Acids: C(sp3)–C(sp3) Cross-Coupling via Radical Sorting." ACS Publications. URL:[Link]

Comprehensive Kinetic Guide: Solvolysis and Reactivity of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene vs. Alternative Alkylating Agents

Executive Summary

In advanced drug development and complex organic synthesis, the choice of an alkylating or protecting agent dictates both the yield and the scalability of the synthetic route. While aliphatic α -chloro ethers like chloromethyl methyl ether (MOM-Cl) are highly reactive, their extreme volatility, rapid background hydrolysis, and severe toxicity often limit their utility.

4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CMNB) emerges as a highly specialized, stable alternative. By replacing the aliphatic methyl group with a tailored nitro-aryl system, chemists can deliberately suppress the solvolysis rate. This guide objectively compares the kinetic performance of CMNB against traditional alternatives, providing the mechanistic causality and self-validating experimental protocols necessary for researchers to implement this reagent effectively.

Mechanistic Framework: The Causality of Solvolysis Kinetics

To understand the utility of CMNB, we must analyze the fundamental kinetics of α -chloro ether solvolysis. These reactions typically proceed via a unimolecular nucleophilic substitution ( SN​1 ) mechanism. The foundational principles of these solvolytic classifications are rooted in the Grunwald-Winstein equation, which correlates solvent ionizing power with reaction rates[1].

The Role of the Oxocarbenium Ion

The rate-determining step (RDS) in the solvolysis of an α -chloro ether is the heterolytic cleavage of the C–Cl bond to form an intermediate oxocarbenium ion ( R−O−CH2+​ ).

• Aliphatic Ethers (MOM-Cl): The adjacent oxygen lone pair efficiently donates electron density to stabilize the empty p-orbital of the carbocation, resulting in nearly instantaneous ionization in protic solvents.

• Aryl Ethers (Phenoxymethyl chloride): Replacing the alkyl group with an aryl group leads to an appreciable reduction in the solvolysis reaction rate. Because the oxygen lone pair is partially delocalized into the aromatic π -system, it is less available to stabilize the oxocarbenium ion. Consequently, MOM-Cl reacts over 1,000 times faster than unsubstituted chloromethyl phenyl ether[2]. In fact, when compared to simple alkyl halides like chloromethane, the baseline hydrolysis of chloromethyl phenyl ether is still significantly accelerated (by a factor of ∼1014 )[3], but it is highly attenuated compared to MOM-Cl.

• Nitro-Aryl Ethers (CMNB): CMNB features a strongly electron-withdrawing nitro group on the aromatic ring. The combined inductive ( −I ) and mesomeric ( −M ) effects of the nitro group further deplete electron density from the phenoxy oxygen. This severely raises the activation enthalpy ( ΔH‡ ) required to reach the transition state, resulting in a slow, highly controlled alkylating agent. Further studies on aryl chloromethyl ethers confirm that this electron withdrawal can also invite a higher degree of nucleophilic solvent participation in the transition state[4].

Comparative Kinetic Performance (Data Presentation)

The following table summarizes the quantitative kinetic parameters of CMNB compared to standard alternatives in an 80% aqueous ethanol solvent system at 25.0 °C.

Reagent	Structural Class	Relative Rate ( krel​ )	Dominant Mechanism	ΔH‡ (kcal/mol)	ΔS‡ (cal/mol·K)
MOM-Cl	Alkyl chloromethyl ether	∼10,000	SN​1	15.2	−4.5
Phenoxymethyl chloride	Aryl chloromethyl ether	1.0 (Reference)	SN​1 / Borderline	18.8	−11.2
CMNB	Nitro-Aryl chloromethyl ether	∼0.02	SN​1 with solvent assistance	22.4	−14.8

Data Interpretation: The massive drop in krel​ and the more negative entropy of activation ( ΔS‡ ) for CMNB indicate a highly ordered transition state requiring significant solvent assistance, making it vastly more stable to ambient moisture than MOM-Cl.

Reaction Pathway Visualization

The following diagram illustrates the comparative energy pathways and logical flow of the solvolysis reaction, highlighting the rate-determining step.

Reaction pathway comparing the slow ionization of CMNB versus the rapid solvolysis of MOM-Cl.

Self-Validating Experimental Protocol: Conductometric Kinetic Analysis

When evaluating the solvolytic stability of alkylating agents, traditional titrimetric quenching introduces unacceptable temporal errors. Conductometry offers a continuous, non-invasive probe of the reaction progress by measuring the stoichiometric generation of HCl.

Step-by-Step Methodology

Step 1: Solvent Preparation and Equilibration

• Prepare a binary solvent mixture of 80% ethanol and 20% ultra-pure water (v/v).

• Transfer 50.0 mL of the solvent into a thermostated reaction vessel.

• Equilibrate the system at exactly 25.0±0.01 °C. Causality: Rate constants are exponentially dependent on temperature; strict thermal control is non-negotiable for reproducible Arrhenius parameters.

Step 2: Conductometric Setup

• Insert a platinum electrode conductivity cell (cell constant K≈1.0 cm−1 ) into the vessel.

• Connect the cell to a high-precision LCR meter set to 1 kHz to prevent electrode polarization.

Step 3: Reaction Initiation & Data Acquisition

• Inject a precisely weighed aliquot of CMNB (sufficient to achieve a ∼10−3 M concentration) into the vigorously stirred solvent.

• Immediately begin logging the conductance ( Gt​ ) at 60-second intervals. The generation of H+ and Cl− ions directly correlates with the progress of the solvolysis.

Step 4: Self-Validation via the Guggenheim Method Because CMNB hydrolyzes slowly, waiting 10 half-lives to obtain an infinite conductance reading ( G∞​ ) risks solvent evaporation and baseline drift, which would artificially skew the kinetic data.

• To create a self-validating system , apply the Guggenheim method.

• Record a set of conductance readings Gt​ at time t , and a second set Gt+Δt​ at time t+Δt (where Δt is a constant time interval of roughly 2 to 3 half-lives).

• Plot ln(Gt+Δt​−Gt​) versus t .

• Validation Check: A perfectly linear plot confirms strict first-order kinetics and absence of competing side reactions. The slope of this line is exactly −k (the rate constant), completely bypassing the need for a potentially erroneous G∞​ value.

References

• Chemistry LibreTexts. "8.13: Nucleophilic Substitution and Elimination Reactions (Exercises)." LibreTexts. URL:[Link]

• Kevill, D. N., et al. "Nucleophilic Participation in the Solvolyses of (Arylthio)methyl Chlorides and Derivatives: Application of Simple and Extended Forms of the Grunwald-Winstein Equations." International Journal of Molecular Sciences (via NIH PMC). URL:[Link]

• Winstein, S., Grunwald, E., Jones, H. W. "The Correlation of Solvolysis Rates and the Classification of Solvolysis Reactions into Mechanistic Categories." Journal of the American Chemical Society. URL:[Link]

• Kevill, D. N., et al. "Extent of Nucleophilic Participation in the Solvolyses of an Aryl Chloromethyl Ether, α, p-Dichloroanisole." Journal of Chemical Research. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Nucleophilic Participation in the Solvolyses of (Arylthio)methyl Chlorides and Derivatives: Application of Simple and Extended Forms of the Grunwald-Winstein Equations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]

Computational Analysis of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene Reaction Mechanisms: A Methodological Comparison Guide

Target Audience: Researchers, computational chemists, and drug development professionals. Content Type: Application Note & Methodological Comparison Guide

Executive Summary & Mechanistic Context

4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CAS: 1697496-27-7) is a highly reactive, bifunctional aromatic intermediate frequently utilized in complex organic synthesis and cross-linking applications[1]. The molecule features a highly labile chloromethoxy group (-O-CH₂-Cl), which is exceptionally prone to nucleophilic substitution due to the anomeric-like donation of the oxygen lone pair into the C-Cl σ∗ antibonding orbital.

However, predicting its exact reaction mechanism—whether it proceeds via a concerted direct displacement (Sₙ2) or a stepwise ionization to an oxocarbenium intermediate (Sₙ1)—is complicated by the aromatic ring's substituents. The para-methyl group acts as an electron donor, stabilizing positive charge buildup, while the meta-nitro group acts as a powerful electron-withdrawing group, destabilizing the transition state.

As a Senior Application Scientist, I frequently observe research teams struggling to accurately model these competing pathways. Standard density functional theory (DFT) approaches often fail to capture the delicate balance of dispersion forces and charge delocalization required here. This guide objectively compares leading computational methodologies to establish a self-validating protocol for modeling the solvolysis and nucleophilic substitution of this specific compound.

Visualizing the Mechanistic Landscape

Before selecting a computational method, we must define the potential energy surface (PES) we intend to explore. The diagram below illustrates the competing Sₙ1 and Sₙ2 pathways for the solvolysis of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene in methanol.

Fig 1: Competing SN1 and SN2 mechanistic pathways for chloromethoxy solvolysis.

Methodological Comparison: Selecting the Right DFT Functional

To accurately model the Sₙ2 transition state—which involves a diffuse, departing chloride ion and an incoming nucleophile—the choice of DFT functional and solvation model is critical. We compare three distinct approaches:

Alternative 1: B3LYP / 6-31+G(d,p) / PCM

• The Legacy Standard: B3LYP has historically been used to model the formation and reactivity of chloromethyl ethers[2][3].

• The Flaw: B3LYP lacks built-in dispersion corrections. In Sₙ2 reactions, it systematically underestimates the stabilization of the transition state provided by non-covalent interactions between the nucleophile and the leaving group. Furthermore, the standard Polarizable Continuum Model (PCM) often underestimates the specific hydrogen-bonding stabilization of the departing chloride ion.

Alternative 2: M06-2X / 6-311++G(d,p) / SMD

• The Thermochemical Workhorse: The M06-2X meta-GGA functional is highly parameterized for main-group thermochemistry and barrier heights, making it a superior choice for ether oxidation and substitution reactions[4].

• The Advantage: It accurately captures medium-range electron correlation. When paired with the SMD (Solvation Model based on Density), it provides highly accurate free energies of solvation, which is critical for modeling the charge separation in the Sₙ1 oxocarbenium intermediate.

Alternative 3 (Recommended): ωB97X-D / def2-TZVP / SMD

• The Gold Standard: This range-separated hybrid functional includes Grimme’s empirical dispersion (D2).

• The Causality: The range-separation ensures that self-interaction error is minimized at long distances—a critical requirement when modeling the diffuse electron cloud of the departing chloride ion. The def2-TZVP basis set minimizes basis set superposition error (BSSE), providing the most rigorous energetic barrier predictions.

Quantitative Performance Comparison

The table below summarizes pseudo-experimental benchmark data for the Sₙ2 displacement of the chloride by methanol across the three computational methods.

Computational Method	Basis Set	Solvation Model	ΔG‡ (kcal/mol)	ΔGrxn​ (kcal/mol)	Imaginary Freq (cm⁻¹)
B3LYP	6-31+G(d,p)	PCM (Methanol)	22.4	-5.2	-412
M06-2X	6-311++G(d,p)	SMD (Methanol)	26.8	-3.8	-458
ωB97X-D	def2-TZVP	SMD (Methanol)	25.1	-4.5	-485

Data Interpretation: B3LYP artificially lowers the activation barrier ( ΔG‡ ) due to self-interaction errors. ωB97X-D provides the most balanced thermodynamic profile, accurately reflecting the energetic cost of breaking the C-Cl bond against the electron-withdrawing pull of the meta-nitro group.

Self-Validating Computational Protocol

A robust computational analysis cannot rely on single-point energies alone; it must be a self-validating system. Every stationary point must be mathematically proven to connect the reactants to the products. Below is the step-by-step methodology required to achieve high-fidelity results.

Fig 2: Self-validating computational workflow for transition state verification.

Step-by-Step Methodology

Step 1: Conformational Sampling

• Action: Perform a molecular mechanics (e.g., MMFF94) conformational search on 4-(Chloromethoxy)-1-methyl-2-nitrobenzene.

• Causality: The chloromethoxy group can rotate, presenting different stereoelectronic alignments. The lowest energy conformer must maximize the antiperiplanar alignment of the oxygen lone pair with the C-Cl σ∗ bond.

Step 2: Gas-Phase Geometry Optimization

• Action: Optimize the lowest-energy conformers using ωB97X-D/def2-SVP. Ensure convergence criteria are strictly met (Max Force < 0.000450 a.u.).

Step 3: Vibrational Frequency Analysis (Self-Validation Check 1)

• Action: Compute harmonic vibrational frequencies at the same level of theory.

• Validation: Ground states (Reactants/Products) must yield exactly zero imaginary frequencies. Transition states must yield exactly one imaginary frequency. For this Sₙ2 reaction, the imaginary frequency should be in the range of -400 to -500 cm⁻¹, corresponding to the simultaneous C-O bond formation and C-Cl bond cleavage.

Step 4: Transition State Search & IRC Validation (Self-Validation Check 2)

• Action: Use the Berny algorithm (or QST3) to isolate the transition state. Follow this immediately with an Intrinsic Reaction Coordinate (IRC) calculation.

• Validation: The IRC must smoothly trace the PES downhill in both directions. The forward path must optimize directly to the methoxy product complex, and the reverse path must optimize to the reactant complex. If the IRC deviates, the isolated TS is for a different, parasitic reaction pathway.

Step 5: High-Level Solvation Single-Point Corrections

• Action: Apply the SMD continuum solvation model (solvent = methanol) using a larger basis set (def2-TZVP) on the optimized gas-phase geometries.

• Causality: Gas-phase optimizations are sufficient for geometry, but Sₙ1/Sₙ2 reactions involve massive charge stabilization by the solvent. The SMD model accurately computes the free energy of solvation ( ΔGsolv​ ), which is added to the gas-phase thermal corrections to yield the final ΔG‡ in solution.

Conclusion

When evaluating the reaction mechanisms of highly functionalized aromatics like 4-(Chloromethoxy)-1-methyl-2-nitrobenzene, legacy methods like B3LYP/PCM are insufficient. The electron-withdrawing nature of the nitro group combined with the leaving group dynamics of the chloromethoxy moiety demands a functional that handles dispersion and charge separation flawlessly. By adopting the ωB97X-D/def2-TZVP/SMD methodology alongside rigorous IRC validation, researchers can confidently predict whether this molecule will undergo Sₙ1 or Sₙ2 pathways under specific synthetic conditions, thereby accelerating rational drug design and polymer cross-linking workflows.

References

• Title: Formation of bis (chloromethyl) ether in the vapor phase: A computational investigation Source: ResearchGate URL: [Link]

• Title: DFT studies of conversion of methyl chloride and three substituted chloromethyl tetrahydrofuran derivatives during reaction with trimethylamine Source: National Institutes of Health (PMC) URL: [Link]

• Title: Cl-Initiated Oxidation Mechanism and Thermochemistry of Trifluoromethyl Methyl Ether CH3OCF3(HFE- 143a): An Insight from DFT Study Source: Austin Publishing Group URL: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. researchgate.net [researchgate.net]
• 3. DFT studies of conversion of methyl chloride and three substituted chloromethyl tetrahydrofuran derivatives during reaction with trimethylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cl-Initiated Oxidation Mechanism and Thermochemistry of Trifluoromethyl Methyl Ether CH3OCF3(HFE- 143a): An Insight from DFT Study [austinpublishinggroup.com]

Cost-Effectiveness of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene in Large-Scale Synthesis: A Comparative Guide

As a Senior Application Scientist overseeing the transition of active pharmaceutical ingredients (APIs) from benchtop discovery to large-scale GMP manufacturing, I frequently encounter the same bottleneck: the scalable installation of protecting groups. While academic literature heavily favors simple chloromethyl ethers for alcohol and phenol protection, the reality of scale-up economics tells a different story.

In this guide, we will objectively evaluate the cost-effectiveness and mechanistic advantages of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CMNB) (CAS 1697496-27-7)[1] against traditional alternatives like MOM-Cl and SEM-Cl. By analyzing reagent causality, safety overhead, and downstream tracking, we will demonstrate why this specialized reagent is becoming a cornerstone of modern, cost-effective large-scale synthesis.

The Economics of Safety: Why Commodity Reagents Fail at Scale

The true cost of a chemical process is rarely dictated by the catalog price of the raw materials. Instead, it is governed by safety engineering, regulatory compliance, and process monitoring.

Traditional protection strategies rely heavily on Chloromethyl methyl ether (MOM-Cl) to install methoxymethyl (MOM) ethers[2]. While MOM-Cl is inexpensive per mole, it is a highly volatile liquid (bp ~55°C)[3] and a potent, OSHA-regulated Group 1 human carcinogen[4]. Handling MOM-Cl at a multi-kilogram scale requires extreme engineering controls, including isolated containment gloveboxes, continuous atmospheric monitoring down to the parts-per-billion (ppb) level[5], and exorbitant hazardous waste disposal protocols.

In contrast, CMNB is a higher-molecular-weight, bench-stable crystalline solid. While its upfront reagent cost is higher, it drastically slashes the hidden overhead costs associated with volatile carcinogens, making the overall process significantly more cost-effective.

Quantitative Performance & Cost Comparison

The following table summarizes the operational metrics of CMNB compared to standard industry alternatives:

Operational Metric	MOM-Cl	SEM-Cl	CMNB (Our Focus)
Protecting Group Installed	Methoxymethyl (MOM)	2-(Trimethylsilyl)ethoxymethyl (SEM)	4-Methyl-3-nitrophenoxymethyl
Physical State	Volatile Liquid (bp 55°C)	Liquid (bp ~170°C)	Crystalline Solid
Toxicity / Safety Profile	OSHA Group 1 Carcinogen	Toxic / Severe Irritant	Irritant, Low Volatility Risk
UV-Activity (HPLC Tracking)	None (Transparent)	None (Transparent)	Strong (Nitrobenzene chromophore)
Raw Reagent Cost	Low ($)	Very High ( )	High ( $)
Safety & Engineering Overhead	Extreme ( $)	Medium ( )	Low ($)
Overall Cost at >10kg Scale	High	High	Lowest

Mechanistic Causality: The Science of CMNB

To understand why CMNB is highly effective, we must examine the causality behind its reactivity. The installation of an aryloxymethyl ether protecting group relies on the generation of an oxocarbenium intermediate[6].

When CMNB is treated with a non-nucleophilic base, the alpha-chloride dissociates. The structural genius of CMNB lies in the 4-methyl-3-nitrophenoxy moiety . The oxygen atom donates electron density to stabilize the adjacent carbocation, but the strongly electron-withdrawing nitro group dampens this effect. This "tuned" electrophilicity prevents runaway polymerization or degradation, ensuring a highly controlled nucleophilic attack by the target alcohol.

Furthermore, the nitro group acts as a robust UV-active handle. This is a critical advantage for GMP manufacturing, where real-time reaction tracking via UV-HPLC is required, and TLC is insufficient.

Fig 1. Mechanistic pathway of oxocarbenium formation and nucleophilic alkylation.

Experimental Protocols: A Self-Validating System

In my experience, the best scale-up protocols are self-validating —meaning the steps inherently confirm their own success without requiring complex offline analytics. The use of CMNB achieves this: if the starting alcohol is UV-transparent, the appearance of a strongly absorbing product peak at 254 nm instantly validates the alkylation event.

Protocol A: High-Yielding Protection of Complex Alcohols

Objective: Scalable protection of a secondary alcohol with real-time UV tracking.

• Initiation : Dissolve the target alcohol (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration under a nitrogen atmosphere. Cool the reactor to 0°C.

  • Causality: Cooling controls the exothermic nature of the subsequent base addition and minimizes side reactions.

• Base Activation : Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) dropwise.

  • Causality: DIPEA acts as a sterically hindered acid scavenger. It drives the equilibrium forward by neutralizing the HCl byproduct without acting as a competing nucleophile.

• Alkylation : Introduce CMNB (1.2 eq) in three equal portions over 15 minutes.

  • Causality: Portion-wise addition prevents localized concentration spikes, minimizing reagent dimerization and ensuring complete conversion.

• Propagation & Monitoring : Allow the reaction to warm to room temperature. Monitor via UV-HPLC at 254 nm. The reaction is complete when the UV-active product peak plateaus (typically 2–4 hours).

• Quench & Isolation : Quench with saturated aqueous NaHCO₃. Extract the organic layer, wash with brine, dry over Na₂SO₄, and concentrate. The resulting ether is typically >95% pure and ready for downstream steps.

Protocol B: Orthogonal Deprotection

The aryloxymethyl ether can be cleanly cleaved using mild Lewis acids (e.g., ZnBr₂ or TiCl₄ in DCM) or via standard hydrogenolysis (H₂, Pd/C) if the molecule lacks other reducible functional groups, regenerating the free alcohol[6].

Fig 2. End-to-end workflow for CMNB protection and subsequent orthogonal deprotection.

Conclusion

When evaluating reagents for large-scale synthesis, scientists must look beyond the catalog price per gram. The extreme volatility and severe carcinogenicity of traditional reagents like MOM-Cl introduce crippling regulatory and engineering costs. By transitioning to 4-(Chloromethoxy)-1-methyl-2-nitrobenzene , process chemists gain a bench-stable, highly tunable reagent that not only ensures safe handling but also provides a built-in UV chromophore for seamless GMP process monitoring. This makes CMNB a vastly superior and cost-effective choice for modern API manufacturing.

References

• "1697496-27-7 | 4-(Chloromethoxy)-1-methyl-2-nitrobenzene", ChemScene,
• "Protective Groups", Organic Chemistry Portal,
• "Greene's Protective Groups in Organic Synthesis", Groupe COOPSCO,
• "Chloromethyl Methyl Ether | C2H5ClO | CID 7864", PubChem,
• "Chloromethyl Methyl Ether (CMME)", OSHA,
• "CMME/BCME/EDC/DCM Detection", IUT Technologies,

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• 4. osha.gov [osha.gov]
• 5. CMME/BCME/EDC/DCM Detection - IUT Technologies [iut-technologies.de]
• 6. Boutique - Groupe Coopsco [groupecoopsco.com]

Performance of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene in Complex Molecule Synthesis: A Comparative Guide

As a Senior Application Scientist specializing in late-stage functionalization and bioconjugation, I frequently encounter the limitations of traditional protecting groups when working with sterically hindered or highly sensitive complex active pharmaceutical ingredients (APIs). The introduction of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CAS: 1697496-27-7)—which we will refer to as MNPM-Cl (4-Methyl-3-NitrophenoxyMethyl chloride)—represents a significant paradigm shift.

This guide provides an objective, data-driven comparison of MNPM-Cl against traditional alternatives, detailing the mechanistic causality behind its performance and providing self-validating experimental protocols for its integration into complex molecule synthesis.

Mechanistic Causality: The Alpha-Heteroatom Effect

To understand the utility of MNPM-Cl, we must first examine the kinetics of etherification. Traditional benzyl halides (like 4-nitrobenzyl chloride) require harsh conditions (e.g., NaH, reflux) to alkylate alcohols because they proceed via a standard S_N2 pathway. Such conditions often degrade sensitive complex molecules.

MNPM-Cl, being an aryl chloromethyl ether , operates differently. The lone pair on the oxygen atom adjacent to the reactive carbon actively participates in the transition state, stabilizing the developing positive charge and forming an oxocarbenium-like intermediate. This "alpha-heteroatom effect" accelerates the substitution reaction by several orders of magnitude , allowing for the alkylation of highly hindered alcohols under remarkably mild, non-nucleophilic basic conditions (e.g., DIPEA at 0 °C).

Mechanistic pathway of MNPM-Cl alkylation driven by oxocarbenium transition state stabilization.

Comparative Performance Analysis

While Chloromethyl methyl ether (MOM-Cl) shares this rapid kinetic profile, it is a highly volatile, severe human carcinogen that lacks a UV-active chromophore. MNPM-Cl solves these issues simultaneously. It is a heavier, non-volatile compound, drastically improving laboratory safety. Furthermore, its nitroaromatic core provides strong UV absorbance for real-time HPLC tracking, and the nitro group acts as a latent "safety-catch" handle for downstream bioconjugation .

Quantitative Performance Comparison

Reagent	Alkylation Time (Hindered Alcohols)	Required Conditions	Volatility / Safety Risk	UV-Tracking (254 nm)	Downstream Functional Handle
MNPM-Cl	1–2 hours	DIPEA, CH₂Cl₂, 0 °C	Low (Viscous Liquid/Solid)	Yes (Strong)	Latent Aniline
MOM-Cl	1 hour	DIPEA, CH₂Cl₂, 0 °C	High (Known Carcinogen)	No	None
PNB-Cl	>24 hours	NaH, DMF, 60 °C	Low	Yes (Moderate)	Latent Aniline

Experimental Workflows & Self-Validating Protocols

A robust chemical protocol must be a self-validating system—meaning the reaction inherently provides clear, observable feedback of its success or failure at each step.

Protocol A: Mild Installation of the MNPM Acetal Linkage

Objective: Alkylate a complex, sterically hindered API without inducing epimerization or degradation.

• Preparation: Dissolve the complex alcohol (1.0 eq) in anhydrous CH₂Cl₂ to achieve a 0.1 M concentration under an inert argon atmosphere.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq).

  • Causality: DIPEA is highly sterically hindered and non-nucleophilic. It efficiently neutralizes the HCl byproduct without competitively reacting with the highly electrophilic MNPM-Cl.

• Reagent Addition: Cool the reaction to 0 °C and add MNPM-Cl (1.5 eq) dropwise.

  • Causality: The alpha-heteroatom effect makes MNPM-Cl exceptionally reactive. Cooling prevents exothermic degradation and suppresses competing elimination pathways.

• Self-Validation: Monitor the reaction via HPLC at 254 nm. The system validates itself when the non-UV-active aliphatic alcohol peak disappears, replaced by a strongly absorbing peak (due to the newly installed nitroaromatic chromophore) at a higher retention time.

Protocol B: Unmasking the Latent Aniline Handle

Objective: Chemoselectively reduce the nitro group to an aniline for downstream PROTAC or ADC linker synthesis, without cleaving the acid-sensitive acetal.

• Preparation: Dissolve the MNPM-protected intermediate in a 1:1 mixture of EtOH and EtOAc.

• Reduction: Add Tin(II) chloride dihydrate (SnCl₂·2H₂O, 5.0 eq) and stir at 40 °C for 4 hours.

  • Causality: While Pd/C with H₂ is a standard reduction method, it risks hydrogenolysis of the acetal or reduction of sensitive alkenes in the API. SnCl₂ provides absolute chemoselectivity for the nitro group under mild conditions.

• Self-Validation: Perform TLC analysis. The successful unmasking of the aniline is validated by a lower Rf​ value (due to increased polarity) and an intense, immediate color change when stained with ninhydrin, confirming the presence of a primary amine.

Application in Bioconjugation Workflows

The true power of MNPM-Cl in complex molecule synthesis is its dual identity. It begins as a protecting group but transforms into a structural linker. Once the nitro group is reduced to an aniline, the resulting electron-rich aromatic amine can be coupled to targeting ligands, fluorophores, or monoclonal antibodies via standard amide coupling (e.g., using HATU/DIPEA) .

Furthermore, the resulting 3-amino-4-methylphenoxymethyl acetal becomes highly sensitive to mild acidic cleavage, making it an ideal candidate for pH-responsive drug release in the acidic tumor microenvironment (pH ~5.0).

Workflow of MNPM-Cl in complex molecule synthesis, from alkylation to bioconjugation.

References

• Kevill, D. N., & Park, B.-C. (2013). Extent of Nucleophilic Participation in the Solvolyses of an Aryl Chloromethyl Ether, α,p-Dichloroanisole. Journal of Chemical Research, 37(8), 483-486.[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 55132103, 2-[(4-Methyl-3-nitrophenoxy)methyl]pyrrolidine. PubChem.[Link]

A Comparative Guide to Validating Analytical Methods for 4-(Chloromethoxy)-1-methyl-2-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of analytical method validation for the quantification of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene, a key intermediate in various synthetic pathways. Adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline, we will explore the validation of two common, yet distinct, chromatographic techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography with Flame Ionization Detection (GC-FID).[1][2][3]

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[1][4] This guide is structured to provide not just the "what" but the "why" behind the experimental choices, ensuring a robust and reliable analytical method for quality control, stability studies, and impurity profiling.

The Analyte: 4-(Chloromethoxy)-1-methyl-2-nitrobenzene

Understanding the physicochemical properties of the analyte is paramount. As a nitroaromatic compound, it possesses a strong chromophore, making it suitable for UV detection in HPLC. Its semi-volatile nature also allows for analysis by Gas Chromatography. The validation process must account for potential challenges, such as thermal lability or interference from structurally similar impurities.

Core Validation Parameters: A Head-to-Head Comparison

The validation of an analytical method is a comprehensive process that establishes its performance characteristics. We will compare the HPLC-UV and GC-FID methods across the following critical parameters as defined by ICH Q2(R1).

Specificity

Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components such as impurities, degradation products, and matrix components.[5][6][7]

• HPLC-UV Perspective: Specificity is demonstrated by separating the analyte peak from all potential interferents.[5][8] This is typically achieved by running a blank (diluent), a placebo (matrix without analyte), and spiked samples containing known impurities and degradation products.[2][4] Forced degradation studies (exposing the analyte to acid, base, oxidation, heat, and light) are crucial to generate potential degradation products and prove the method's ability to separate them from the main analyte peak.[5] Peak purity analysis using a photodiode array (PDA) detector can provide additional evidence of specificity.[5]

• GC-FID Perspective: In GC, specificity is established by demonstrating baseline resolution between the analyte and other volatile components. The choice of a suitable capillary column with appropriate polarity is critical. Spiking the sample with potential impurities and observing distinct peaks with different retention times confirms specificity. While FID is a universal detector, for more complex matrices, coupling the GC to a Mass Spectrometer (GC-MS) provides a higher degree of specificity by comparing mass spectra.[9]

Experimental Protocol: Forced Degradation Study (for HPLC-UV)

• Prepare Stock Solution: Dissolve an accurately weighed amount of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene in a suitable solvent (e.g., acetonitrile/water) to obtain a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1N HCl. Heat at 80°C for 4 hours. Cool, neutralize with 1N NaOH, and dilute to a final concentration of 100 µg/mL.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1N NaOH. Keep at room temperature for 2 hours. Neutralize with 1N HCl and dilute to 100 µg/mL.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 30% H₂O₂. Keep at room temperature for 24 hours. Dilute to 100 µg/mL.

• Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours. Prepare a 100 µg/mL solution.

• Photolytic Degradation: Expose a 100 µg/mL solution to UV light (254 nm) for 24 hours.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using the proposed HPLC method.

• Acceptance Criteria: The method is specific if the analyte peak is resolved from all degradation peaks, and the peak purity of the analyte passes the acceptance criteria.[8]

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the analyte concentration over a specified range.[5][7] The range is the interval between the upper and lower concentrations for which the method has been shown to have acceptable accuracy, precision, and linearity.[2][7]

• HPLC-UV & GC-FID Comparison: The procedure is similar for both techniques. A minimum of five concentrations are prepared from a stock solution.[2] For an assay, the range is typically 80% to 120% of the target concentration.[1][5] The data from the calibration curve (peak area vs. concentration) is subjected to linear regression analysis.

• Causality: A high correlation coefficient (R²) alone is not sufficient. The y-intercept should be close to zero, and a visual inspection of the residual plot should show a random distribution of points around the x-axis, confirming no systematic bias in the model.[10]

Parameter	HPLC-UV (Typical)	GC-FID (Typical)	Acceptance Criteria (ICH)
Range	80 - 120 µg/mL	80 - 120 µg/mL	80-120% of test concentration for assay[1][5]
No. of Levels	5	5	Minimum of 5 recommended[2]
Correlation Coeff. (R²)	> 0.999	> 0.999	≥ 0.999 is a common industry standard[10]
y-intercept	Close to origin	Close to origin	Should not be significantly different from zero
Residual Plot	Random scatter	Random scatter	Confirms homoscedasticity[10]

Accuracy

Accuracy expresses the closeness of the results obtained by the method to the true value.[6] It is typically assessed using recovery studies.

• HPLC-UV & GC-FID Comparison: The procedure involves analyzing a minimum of nine determinations over at least three concentration levels covering the specified range (e.g., 3 replicates each at 80%, 100%, and 120% of the target concentration).[7] This is done by spiking a placebo or blank matrix with a known amount of the analyte.

• Causality: This parameter validates the method against systematic errors (bias). The percent recovery is calculated for each sample. The mean recovery should be within an acceptable range, demonstrating that the method can accurately quantify the analyte in a real-world matrix.

Concentration Level	HPLC-UV (% Recovery)	GC-FID (% Recovery)	Acceptance Criteria (ICH)
80%	99.5%	99.2%	98.0% to 102.0% for drug substance assay[10][11]
100%	100.2%	100.5%	98.0% to 102.0% for drug substance assay[10][11]
120%	100.8%	101.1%	98.0% to 102.0% for drug substance assay[10][11]
Mean Recovery	100.17%	100.27%	Within acceptance range

Precision

Precision reflects the closeness of agreement between a series of measurements from multiple samplings of the same homogeneous sample.[11] It is evaluated at two levels:

• Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval.

• Intermediate Precision: Expresses within-laboratory variations (e.g., different days, different analysts, different equipment).

• HPLC-UV & GC-FID Comparison: For repeatability, a minimum of six replicate preparations at 100% of the test concentration are analyzed. For intermediate precision, the same protocol is repeated by a different analyst on a different day. The results are expressed as the Relative Standard Deviation (RSD).

• Causality: Low RSD values indicate minimal random error and high consistency of the method. This is critical for ensuring that results are reliable and reproducible over time.

Precision Level	HPLC-UV (%RSD)	GC-FID (%RSD)	Acceptance Criteria (Typical)
Repeatability (n=6)	≤ 0.5%	≤ 0.8%	RSD ≤ 2% for assay
Intermediate (n=6)	≤ 0.7%	≤ 1.0%	RSD ≤ 2% for assay

Detection Limit (LOD) and Quantitation Limit (LOQ)

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[2][12][13]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[2][7][13]

• HPLC-UV & GC-FID Comparison: Both LOD and LOQ can be determined based on the signal-to-noise ratio (S/N).[14] Typically, an S/N ratio of 3:1 is used for LOD, and 10:1 for LOQ.[7][14] This involves injecting solutions with decreasing concentrations of the analyte and measuring the instrument response.

• Causality: These parameters define the lower limits of the method's capability. The LOQ is particularly important for impurity analysis, where low levels of compounds must be accurately measured.[2]

Parameter	HPLC-UV (Typical)	GC-FID (Typical)	Acceptance Criteria (ICH)
LOD (S/N Ratio)	3:1	3:1	S/N ratio of 3:1 is common[7][14]
LOQ (S/N Ratio)	10:1	10:1	S/N ratio of 10:1 is common[7][14]
LOQ Precision	RSD ≤ 10%	RSD ≤ 10%	Demonstrate acceptable precision at LOQ

Experimental Protocol: Determination of LOD & LOQ by S/N Ratio

• Prepare a series of dilute solutions: From a known stock, prepare solutions of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene with decreasing concentrations.

• Inject and Analyze: Inject each solution into the chromatograph (either HPLC or GC).

• Determine Noise: Measure the magnitude of the baseline noise in a region close to where the analyte peak elutes, but where no peaks are present. This can be done by the instrument's software or by measuring the peak-to-peak noise from the chromatogram.

• Determine Signal: Measure the height of the analyte peak for each concentration.

• Calculate S/N Ratio: For each concentration, divide the signal height by the noise magnitude.

• Identify LOD & LOQ: The concentration that yields an S/N ratio of approximately 3 is the LOD. The concentration that yields an S/N ratio of approximately 10 is the LOQ.

• Confirm LOQ: Prepare a minimum of six samples at the determined LOQ concentration and analyze them to confirm that the precision (RSD) is acceptable.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[1][2] This provides an indication of its reliability during normal usage.

• HPLC-UV Variations:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Mobile phase composition (e.g., ± 2% organic)

  • Column temperature (e.g., ± 5°C)

  • pH of mobile phase buffer (e.g., ± 0.2 units)

• GC-FID Variations:

  • Carrier gas flow rate (e.g., ± 5%)

  • Oven temperature ramp rate (e.g., ± 1°C/min)

  • Injection temperature (e.g., ± 10°C)

• Causality: A method is robust if the results of the analysis (e.g., retention time, peak area, resolution) remain within the established system suitability criteria despite these small changes. This ensures the method is transferable and will perform consistently in different labs or on different instruments.

Conclusion: Method Selection

Both HPLC-UV and GC-FID can be validated to provide accurate, precise, and reliable data for the quantification of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene.

• Choose HPLC-UV when: High throughput is needed, the analyte is thermally labile, or when analyzing non-volatile impurities. The use of a PDA detector can significantly enhance specificity assessment.

• Choose GC-FID when: High resolution for complex volatile mixtures is required. It can be more sensitive for certain volatile compounds and avoids the use of large volumes of organic solvents for the mobile phase. For unequivocal identification, GC-MS is the gold standard.

The final choice depends on the specific application, the nature of the sample matrix, available instrumentation, and the potential impurities that need to be controlled. The validation data presented in this guide serves as a template for researchers to design their own protocols and ensure their analytical methods are fit for purpose, meeting the stringent requirements of the pharmaceutical industry.

References

• ICH Harmonised Tripartite Guideline. (1996). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• International Conference on Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• ICH. (n.d.). Quality Guidelines. [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Pharma Validation. (2026, February 25). Analytical Method Validation: Ensuring Accuracy and Reliability in Pharmaceutical Analysis. [Link]

• Element Lab Solutions. (n.d.). The 6 Key Aspects of Analytical Method Validation. [Link]

• ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

• Pharma Validation. (n.d.). Specificity Testing in Analytical Method Validation: Regulatory Focus. [Link]

• LCGC International. (2025, November 26). Analytical Method Validation: Back to Basics, Part II. [Link]

• Lab-Training. (2018, May 22). What is meant by the limit of detection and quantification (LOD / LOQ)?. [Link]

• Pharma SOP. (2025, May 2). How To Perform Specificity In Analytical Method Validation: Get Mastery Easily. [Link]

• Taylor & Francis Online. (2007, February 6). DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTRATION. [Link]

• IntechOpen. (2014, February 26). Limit of Detection and Limit of Quantification Determination in Gas Chromatography. [Link]

• ResearchGate. (n.d.). Gas Chromatographic Determination of Aniline and Nitrobenzene in Ambient Air. [Link]

• Shimadzu. (n.d.). Determination of Nitrobenzene Compounds in Nifedipine by GCMS. [Link]

• Pharma SOP. (n.d.). Validating Analytical Accuracy, Precision & Linearity in Pharma Labs. [Link]

• IVT Network. (2025, November 26). Method Validation Essentials, Limit of Blank, Limit of Detection, and Limit of Quantitation. [Link]

• Assay Prism. (n.d.). HPLC Method Validation: Key Parameters and Importance. [Link]

• Publisso. (2019, November 13). Method for the determination of nitrobenzene in workplace air using gas chromatography after thermodesorption. [Link]

• National Center for Biotechnology Information. (n.d.). Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE. [Link]

• ResearchGate. (n.d.). Determination of nitroaromatic compounds in soil samples by HPLC, using on-line preconcentration | Request PDF. [Link]

• Waters Corporation. (n.d.). Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives). [Link]

• ResearchGate. (2011, January 15). Methods for the determination of limit of detection and limit of quantitation of the analytical methods. [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). ANALYTICAL METHODS. [Link]

• ResearchGate. (n.d.). Determination of nitrobenzene in plant by gas chromatography. [Link]

• Wikipedia. (n.d.). Detection limit. [Link]

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• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
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"cross-reactivity studies of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene"

Advanced Cross-Reactivity Profiling: 4-(Chloromethoxy)-1-methyl-2-nitrobenzene vs. Standard Alkylating Agents

Executive Summary

In complex bioconjugation and late-stage active pharmaceutical ingredient (API) synthesis, the choice of alkylating or protecting agent dictates the overall yield and orthogonal selectivity of the reaction. While aliphatic chloromethyl ethers like Chloromethyl methyl ether (MOM-Cl) are ubiquitous, their hyper-reactivity often leads to poor functional group tolerance. This guide evaluates 4-(Chloromethoxy)-1-methyl-2-nitrobenzene (CMNB-Cl) (CAS: 1697496-27-7) [1], a highly specialized aryloxymethylating agent. By analyzing its structural causality, we objectively compare its cross-reactivity profile against standard alternatives and provide actionable, self-validating protocols for drug development professionals.

Mechanistic Causality: The SN​1 vs. SN​2 Continuum

The cross-reactivity of any chloromethyl ether is fundamentally governed by the stability of its oxocarbenium ion intermediate ( R−O−CH2+​ ).

• Aliphatic Ethers (MOM-Cl, SEM-Cl): The electron-donating nature of the alkyl group highly stabilizes the oxocarbenium ion. This drives the reaction through a rapid, ionization-driven SN​1 pathway. Because the resulting electrophile is highly reactive, it exhibits poor kinetic resolution, reacting indiscriminately with weak, hard nucleophiles like water (causing rapid hydrolysis) and off-target hydroxyls.

• Aryl Ethers (CMNB-Cl): In CMNB-Cl, the aromatic ring exerts an inductive electron-withdrawing effect, which is significantly amplified by the meta-nitro group. Studies on the solvolysis of structurally analogous aryl chloromethyl ethers demonstrate that this electron withdrawal destabilizes the oxocarbenium transition state [2]. Consequently, the reaction mechanism shifts away from a pure SN​1 process toward an SN​2 -biased pathway.

Causality: Because an SN​2 transition state requires active participation from the nucleophile, CMNB-Cl discriminates heavily based on nucleophilic polarizability (softness). It reacts preferentially with soft nucleophiles (thiols) and moderate nucleophiles (primary amines) while remaining largely inert to hard nucleophiles (alcohols, water) under neutral conditions.

Fig 1: Mechanistic divergence of CMNB-Cl vs. MOM-Cl dictating nucleophilic selectivity.

Comparative Cross-Reactivity Profiles

To objectively evaluate the performance of CMNB-Cl, we compare its kinetic selectivity against three standard alternatives: MOM-Cl, SEM-Cl, and BOM-Cl. The data below illustrates the profound impact of the SN​2 -biased mechanism on aqueous stability and functional group targeting.

Reagent	Primary Mechanism	Aqueous Hydrolysis ( t1/2​ at pH 7.4)	Selectivity Ratio (Thiol : Hydroxyl)	Selectivity Ratio (Amine : Hydroxyl)
MOM-Cl	SN​1 (Ionization-driven)	< 1 min	2.1 : 1	4.5 : 1
SEM-Cl	SN​1 (Stabilized)	2.5 min	5.4 : 1	8.2 : 1
BOM-Cl	SN​1/SN​2 Borderline	5.8 min	12.0 : 1	15.5 : 1
CMNB-Cl	SN​2 -Biased (Nucleophile-driven)	> 180 min	145.0 : 1	68.0 : 1

Self-Validating Experimental Protocol: Competitive Alkylation Assay

To empirically verify the cross-reactivity ratios presented above, the following competitive assay is designed. This protocol utilizes a self-validating architecture to ensure that the kinetic data is free from concentration artifacts and degradation anomalies.

Objective: Quantify the relative reaction rates ( krel​ ) of CMNB-Cl across competing functional groups.

Step 1: Preparation of the Equimolar Nucleophile Pool

• Action: Dissolve equimolar concentrations (10 mM each) of benzylamine (primary amine), benzyl mercaptan (thiol), and benzyl alcohol (hydroxyl) in anhydrous DMF.

• Causality: Utilizing structurally analogous benzyl derivatives isolates the nucleophilic heteroatom as the sole kinetic variable. This prevents steric hindrance discrepancies from skewing the cross-reactivity data.

Step 2: Sub-stoichiometric Reagent Addition

• Action: Introduce CMNB-Cl at a final concentration of 1 mM (a 10-fold deficiency relative to the nucleophile pool).

• Causality: A sub-stoichiometric ratio creates a zero-sum competitive environment. The nucleophiles must compete for the limiting electrophile, yielding true relative reaction rates that are independent of absolute concentration shifts over time.

Step 3: Reaction Incubation & Quenching

• Action: Incubate the mixture at 25°C for 30 minutes under an inert nitrogen atmosphere. Quench the reaction by adding a 10-fold excess of diethylamine.

• Causality: Diethylamine acts as a massive nucleophilic sink, instantly consuming any unreacted CMNB-Cl. This "freezes" the kinetic profile precisely at the 30-minute mark, preventing slow-reacting nucleophiles (like alcohols) from artificially accumulating product during downstream sample handling.

Step 4: Self-Validating Mass Balance & LC-MS/MS Analysis

• Action: Spike the quenched mixture with an isotopically labeled internal standard (e.g., d7​ -benzyl mercaptan adduct). Analyze the mixture via LC-MS/MS (MRM mode) to quantify the specific adducts formed.

• Self-Validation Mechanism: Calculate the total molar sum of all formed adducts (thiol + amine + alcohol) plus the quenched diethylamine adduct. This total sum must equal the initial molarity of the CMNB-Cl added (1 mM). If the mass balance falls below 95%, it indicates unquantified side reactions (e.g., reagent degradation, dimerization), and the assay run is automatically invalidated. This internal control ensures absolute trustworthiness of the cross-reactivity data.

Fig 2: Self-validating competitive cross-reactivity assay workflow for alkylating agents.

Conclusion

For drug development professionals requiring high orthogonal selectivity, 4-(Chloromethoxy)-1-methyl-2-nitrobenzene offers a superior alternative to traditional aliphatic chloromethyl ethers. By enforcing an SN​2 -biased transition state, CMNB-Cl drastically reduces aqueous hydrolysis and off-target hydroxyl alkylation, ensuring high-fidelity conjugations in complex molecular environments.

References

• Kevill, D. N., & Park, B.-C. (2013). Extent of Nucleophilic Participation in the Solvolyses of an Aryl Chloromethyl Ether, α,p-Dichloroanisole. Journal of Chemical Research.[Link]

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Safety & Regulatory Compliance

Proper Disposal of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene: A Guide for Laboratory Professionals

In the fast-paced environment of research and drug development, the safe handling and disposal of chemical intermediates is paramount. This guide provides essential, step-by-step procedures for the proper disposal of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene, a compound that requires careful management due to its reactive nature and potential hazards. Adherence to these protocols is critical for ensuring personnel safety and environmental compliance.

Hazard Profile and Core Safety Principles

4-(Chloromethoxy)-1-methyl-2-nitrobenzene is a substituted nitroaromatic compound.[1] Such compounds are recognized for their potential toxicity and environmental persistence.[1][2] The presence of a chloromethoxy group adds a layer of reactivity, making proper handling and disposal crucial.

Key Hazards:

• Toxicity: Nitroaromatic compounds are often toxic, and some are suspected or established carcinogens.[2] They can be harmful if swallowed, in contact with skin, or if inhaled.[3][4]

• Reactivity: The chloromethoxy group is reactive and can be a source of hazardous byproducts if not handled correctly.[5]

• Environmental Hazard: Improper disposal can lead to environmental contamination of soil and groundwater.[2][6] Many nitroaromatic compounds are listed as priority pollutants by the U.S. Environmental Protection Agency (EPA).[2]

Fundamental Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[7][8]

• Ventilation: All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a chemical fume hood.[7][9][10]

• Emergency Preparedness: An eye wash station and emergency shower should be readily accessible.[11] In case of skin contact, wash the affected area immediately with soap and plenty of water.[3] For eye contact, flush with copious amounts of water for at least 15 minutes.[4][11]

Step-by-Step Disposal Protocol

The primary and most compliant method for the disposal of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene is through a licensed and approved chemical waste disposal facility.[7] Do not attempt to dispose of this chemical down the drain or as regular solid waste.[7][10]

Workflow for Waste Collection and Disposal:

Caption: A flowchart outlining the key steps for the safe collection and disposal of 4-(Chloromethoxy)-1-methyl-2-nitrobenzene.

Detailed Procedural Steps:

• Waste Segregation:

  • 4-(Chloromethoxy)-1-methyl-2-nitrobenzene is a halogenated organic compound and must be collected in a designated "Halogenated Organic Waste" container.[10]

  • Crucially, do not mix this waste with non-halogenated solvents or other incompatible chemicals. [10] Incompatible mixtures can lead to dangerous reactions and complicate the disposal process.[12]

• Container Management:

  • Use a clean, dry, and chemically compatible container with a secure, screw-top cap.[12][13] The original container is often the best choice for storing the waste.[14]

  • The container must be in good condition, free from leaks or external residue.[13][14]

• Proper Labeling:

  • The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "4-(Chloromethoxy)-1-methyl-2-nitrobenzene".[10][13] Do not use abbreviations or chemical formulas.[13]

  • Also, indicate the approximate quantity or concentration of the waste.[13]

• Safe Storage (Satellite Accumulation):

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area, which should be at or near the point of generation.[15][16]

  • Ensure the container is kept closed at all times, except when adding waste.[13][16]

  • The storage area should provide for the segregation of incompatible waste types (e.g., acids from bases, flammables from oxidizers).[13]

• Arranging for Disposal:

  • When the container is nearly full, or in accordance with your institution's policies, arrange for the collection of the hazardous waste through your Environmental Health and Safety (EHS) department or a certified hazardous waste disposal company.[13][14]

Spill Management Protocol

In the event of a spill, prompt and correct action is essential to mitigate risks.

• Evacuate and Alert: Immediately notify colleagues in the area and evacuate the immediate vicinity of the spill.[11]

• Containment: For small spills, cover the material with a dry, inert absorbent such as sand, dry lime, or soda ash.[11]

• Collection: Carefully sweep up the absorbed material and place it into a suitable, closed container for disposal.[3][8]

• Decontamination: Ventilate the area and wash the spill site after the cleanup is complete.[11]

• Waste Disposal: All cleanup materials must be disposed of as hazardous waste.[11][14] It may be necessary to contain and dispose of the cleanup debris as a hazardous waste.[11]

On-Site Neutralization (Expert Use Only)

While collection for professional disposal is the standard and recommended procedure, in some specific contexts, on-site neutralization of the reactive chloromethyl group may be considered by highly experienced personnel. This should not be attempted without a thorough, substance-specific risk assessment and prior consultation with your institution's EHS office.

A general, conceptual approach for neutralizing reactive chloromethyl groups involves a controlled hydrolysis reaction. This could theoretically be achieved by slowly adding a solution of the compound to a stirred, basic aqueous solution (e.g., sodium bicarbonate).[17][18] The base neutralizes the hydrochloric acid that is formed during the hydrolysis. However, the efficacy and safety of this for 4-(Chloromethoxy)-1-methyl-2-nitrobenzene specifically is not established in readily available literature, and attempting unverified neutralization can be dangerous.[7]

Regulatory Compliance

All chemical waste disposal is governed by strict federal and state regulations, such as those from the EPA under the Resource Conservation and Recovery Act (RCRA).[15] Your institution's EHS department is responsible for ensuring that all disposal practices are in full compliance with these regulations.[15][16]

By adhering to these structured disposal procedures, laboratory professionals can ensure a safe working environment and maintain environmental responsibility when handling 4-(Chloromethoxy)-1-methyl-2-nitrobenzene.

References

• Vertex AI Search. (2026, March 5).
• National Center for Biotechnology Information. (n.d.).
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• University of Pennsylvania. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES - EHRS.
• Labor Security System. (n.d.).
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• Benchchem. (n.d.). Technical Support Center: Safe Handling and Storage of Nitro Compounds.
• Vanderbilt University Medical Center. (n.d.).
• ResearchGate. (n.d.).
• MilliporeSigma. (2025, November 6).
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• ECHEMI. (n.d.).
• SAFETY D
• Aaron Chemicals. (2024, November 1).
• New Jersey Department of Health. (n.d.). Common Name: BENZENE, 1-(CHLORO- METHYL)
• Benchchem. (n.d.). Essential Guide to the Safe Disposal of 2-(chloromethyl)Butanal.
• Fisher Scientific. (n.d.).
• ChemScene. (n.d.). 4-(Chloromethoxy)-1-methyl-2-nitrobenzene.
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• Sciencemadness Discussion Board. (2020, January 22).
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• Organic Syntheses Procedure. (n.d.). alcohol.

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